Physicochemical Profiling and Synthetic Methodologies of Methyl 4-bromo-1H-indazole-7-carboxylate: A Technical Guide
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper Executive Summary In modern drug discovery, functionalized bicyclic heterocycles are foundational t...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Document Type: Technical Whitepaper
Executive Summary
In modern drug discovery, functionalized bicyclic heterocycles are foundational to the development of highly selective receptor antagonists and enzyme inhibitors. Methyl 4-bromo-1H-indazole-7-carboxylate (frequently queried as its tautomer, methyl 4-bromo-3H-indazole-7-carboxylate) is a critical synthetic intermediate[1]. The 1H-indazole tautomer is thermodynamically favored and represents the standard IUPAC nomenclature used in pharmaceutical literature[1].
This whitepaper provides an in-depth analysis of the compound’s physicochemical properties, details a self-validating synthetic workflow, and explores its downstream applications in the synthesis of Prostaglandin E2 (EP2/EP4) receptor antagonists and Indoleamine 2,3-dioxygenase (IDO) inhibitors[2].
Physicochemical Properties
Understanding the physicochemical baseline of methyl 4-bromo-1H-indazole-7-carboxylate is essential for optimizing reaction conditions, predicting solubility during cross-coupling, and ensuring safe handling. The presence of the bromine atom at the C4 position provides a highly reactive site for palladium-catalyzed functionalization, while the methyl ester at C7 allows for subsequent amidation or hydrolysis.
The most efficient route to synthesize methyl 4-bromo-1H-indazole-7-carboxylate relies on the diazotization and subsequent intramolecular cyclization of an o-toluidine derivative, specifically methyl 2-amino-4-bromo-3-methylbenzoate [4].
As an Application Scientist, I emphasize that this is not merely a sequence of mixing reagents; it is a carefully orchestrated manipulation of thermodynamic stability and electrophilic reactivity.
In Situ Nitrous Acid Generation: Sodium nitrite (
NaNO2
) is introduced into an acetic acid (AcOH) solution. Acetic acid is deliberately chosen over stronger mineral acids (like HCl) because it provides sufficient acidity to generate nitrous acid (
HONO
) without risking the acid-catalyzed hydrolysis of the delicate methyl ester group.
Diazonium Formation (Kinetically Controlled): The reaction is strictly held at 0°C. Diazonium salts are highly unstable; elevated temperatures provide the activation energy required for the expulsion of nitrogen gas (
N2
), which would irreversibly convert the intermediate into an unwanted phenolic byproduct.
Intramolecular Cyclization (Thermodynamically Driven): Upon warming to room temperature, the thermal energy facilitates the deprotonation/tautomerization of the adjacent C3-methyl group. The resulting nucleophilic carbon attacks the highly electrophilic terminal nitrogen of the diazonium group, closing the ring to form the thermodynamically stable aromatic 1H-indazole core[4].
Fig 1: Synthetic and analytical workflow for methyl 4-bromo-1H-indazole-7-carboxylate.
To ensure reproducibility and scientific integrity, the following self-validating protocol outlines the exact methodology for generating the compound[4].
Step-by-Step Methodology
Step 1: Solubilization
Action: Dissolve 1.80 g of methyl 2-amino-4-bromo-3-methylbenzoate in 20 mL of glacial acetic acid (AcOH) in a round-bottom flask.
Rationale: AcOH acts as both the solvent and the mild proton source required for the reaction.
Step 2: Diazotization
Action: Submerge the flask in an ice-water bath and allow the internal temperature to equilibrate to 0°C. Slowly add a solution of 0.763 g
NaNO2
dissolved in 4.00 mL of deionized water dropwise over 10 minutes.
Rationale: Dropwise addition prevents localized exothermic spikes, ensuring the diazonium intermediate remains stable and does not degrade into a phenol.
Step 3: Cyclization
Action: Remove the ice bath. Stir the mixture at room temperature (approx. 20-25°C) for exactly 1 hour.
Rationale: The transition to room temperature provides the precise activation energy needed for the intramolecular cyclization to occur.
Step 4: Quenching and Extraction
Action: Dilute the reaction mixture with 50 mL of cold water and extract with Ethyl Acetate (EtOAc) (3 x 30 mL). Separate the organic layer and wash sequentially with saturated aqueous
NaHCO3
and saturated brine.
Rationale: The
NaHCO3
wash is a critical causality step; it neutralizes residual acetic acid. If left unneutralized, the acid would concentrate during solvent evaporation and potentially hydrolyze the C7 methyl ester.
Action: Dry the organic layer over anhydrous
Na2SO4
, filter, and concentrate under reduced pressure. Analyze the crude solid via LC-MS (Liquid Chromatography-Mass Spectrometry).
Validation Benchmark: The protocol is considered successful if LC-MS reveals a distinct 1:1 doublet peak at m/z 255.0 and 257.0 (
[M+H]+
). This doublet is the definitive isotopic signature of the single bromine atom (
79Br
and
81Br
), confirming both the mass of the product and the retention of the halogen handle for future cross-coupling[3].
Applications in Advanced Drug Development
Methyl 4-bromo-1H-indazole-7-carboxylate is not an end-product; it is a highly specialized precursor. Its structural geometry makes it exceptionally valuable in two primary therapeutic arenas:
A. EP2 and EP4 Receptor Antagonists
Prostaglandin E2 (PGE2) drives pro-inflammatory and immunosuppressive functions via the EP2 and EP4 receptors. Antagonizing these receptors is a major therapeutic strategy for treating neurodegenerative diseases (such as Alzheimer's and Parkinson's) and autoimmune disorders[2].
The C4-bromine of our target compound allows chemists to perform Suzuki-Miyaura cross-coupling with reagents like 4-(bromomethyl)-1,1′-biphenyl. This installs bulky, lipophilic bi-aryl systems that perfectly occupy the deep hydrophobic binding pockets of the EP4 receptor, yielding potent antagonists[2].
B. IDO/TDO Pathway Inhibition in Immuno-Oncology
Indoleamine 2,3-dioxygenase (IDO) and Tryptophan 2,3-dioxygenase (TDO) are enzymes exploited by tumors to suppress T-cell activity. Bicyclic carboxamides derived from methyl 4-bromo-1H-indazole-7-carboxylate have shown utility in inhibiting IDO/TDO activity[2]. In clinical drug development, such inhibitors are frequently evaluated as combination therapies alongside PD-1 checkpoint inhibitors (e.g., pembrolizumab) to reverse tumor-induced immunosuppression in advanced melanoma[2].
Introduction: Navigating the Chemistry and Safety of a Novel Building Block
An In-Depth Technical Guide to the Safe Handling of Methyl 4-bromo-3H-indazole-7-carboxylate For Researchers, Scientists, and Drug Development Professionals Methyl 4-bromo-3H-indazole-7-carboxylate is a specialized heter...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the Safe Handling of Methyl 4-bromo-3H-indazole-7-carboxylate
For Researchers, Scientists, and Drug Development Professionals
Methyl 4-bromo-3H-indazole-7-carboxylate is a specialized heterocyclic compound with significant potential in medicinal chemistry and drug discovery. Its unique structural motif, featuring a brominated indazole core, makes it a valuable intermediate for the synthesis of complex molecular architectures targeting a range of biological pathways. The indazole scaffold itself is a well-recognized pharmacophore present in numerous therapeutic agents.[1][2][3] The introduction of a bromine atom provides a versatile handle for further functionalization through various cross-coupling reactions, enabling the exploration of diverse chemical space.
However, as with any novel or specialized chemical entity, a thorough understanding of its potential hazards and the implementation of robust handling protocols are paramount to ensure the safety of laboratory personnel and the integrity of research outcomes. This guide provides a comprehensive overview of the available safety data, recommended handling procedures, and emergency response protocols for methyl 4-bromo-3H-indazole-7-carboxylate, drawing upon information for structurally related compounds and established principles of chemical hygiene.
Section 1: Compound Identification and Physicochemical Properties
Section 2: Hazard Identification and GHS Classification
Based on the available data for the 1H-isomer, methyl 4-bromo-1H-indazole-7-carboxylate is classified as a hazardous substance.[4] The Globally Harmonized System (GHS) classification indicates the following potential hazards:
Hazard Class
Category
Hazard Statement
Acute Toxicity (Oral)
4
H302: Harmful if swallowed
Skin Irritation
2
H315: Causes skin irritation
Eye Irritation
2A
H319: Causes serious eye irritation
Signal Word: Warning
Hazard Pictograms:
(GHS07)
Section 3: Safe Handling and Personal Protective Equipment (PPE)
Given the identified hazards, a stringent set of handling procedures must be followed to minimize exposure and ensure a safe working environment. The causality behind these recommendations is rooted in preventing contact with a substance known to be harmful upon ingestion and irritating to the skin and eyes.
Engineering Controls
The primary line of defense is to handle the compound within a controlled environment.
Fume Hood: All weighing and manipulation of the solid compound, as well as any reactions involving it, must be conducted in a certified chemical fume hood to prevent the inhalation of any dust or aerosols.[6][7]
Ventilation: Ensure adequate general laboratory ventilation to maintain a safe air environment.[6][8]
Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory for all personnel handling this compound.
Eye and Face Protection: Chemical safety goggles or a face shield are essential to protect against splashes and airborne particles.[6] Standard safety glasses are not sufficient.
Skin Protection:
Gloves: Chemically resistant gloves (e.g., nitrile) must be worn at all times. It is crucial to inspect gloves for any signs of degradation or perforation before use and to practice proper glove removal techniques to avoid skin contamination.[9]
Lab Coat: A full-length laboratory coat should be worn and kept fastened to protect skin and personal clothing.
Respiratory Protection: While handling within a fume hood should be sufficient, a NIOSH-approved respirator may be required for certain procedures, such as cleaning up large spills.
Hygiene Practices
Good laboratory hygiene is a critical component of safe chemical handling.
Wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory.[8]
Do not eat, drink, or smoke in areas where this chemical is handled or stored.
Contaminated work clothing should not be allowed out of the workplace.
Section 4: Experimental Protocols and Workflow
The synthesis and use of brominated indazoles often involve potent reagents and require careful procedural execution.[2][10][11] The following diagram illustrates a generalized workflow for the safe handling of methyl 4-bromo-3H-indazole-7-carboxylate in a research setting.
Caption: Generalized workflow for handling methyl 4-bromo-3H-indazole-7-carboxylate.
Section 5: First Aid and Emergency Procedures
In the event of an exposure, immediate and appropriate action is critical.
Exposure Route
First Aid Measures
Inhalation
Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[6][8]
Skin Contact
Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention.[8]
Eye Contact
Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[8]
Ingestion
Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[6]
Spill and Leak Procedures
Small Spills: For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal.[6]
Large Spills: Evacuate the area and prevent entry. Wear appropriate PPE, including respiratory protection. Contain the spill and collect the material for disposal in accordance with local regulations.
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[6]
Specific Hazards: The compound is combustible. In the event of a fire, hazardous combustion gases or vapors may be produced.
Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[6]
Section 7: Storage and Disposal
Proper storage and disposal are essential for maintaining the stability of the compound and protecting the environment.
Storage
Store in a tightly closed container in a dry and well-ventilated place.[7]
Refrigerated storage is recommended.
Keep away from incompatible materials such as strong oxidizing agents and strong acids.[8]
Disposal
Dispose of this material and its container as hazardous waste.
Contact a licensed professional waste disposal service to dispose of this material.[6]
Follow all federal, state, and local environmental regulations.
Section 8: Toxicological Information
While specific toxicological studies on methyl 4-bromo-3H-indazole-7-carboxylate are not available in the public domain, the GHS classification for the 1H-isomer indicates potential for acute oral toxicity and irritation to the skin and eyes.[4] Indazole derivatives, as a class, have a wide range of biological activities, and some have been investigated for toxicological effects, including potential impacts on various organ systems.[12][13] Therefore, it is prudent to handle this compound with the assumption that it is biologically active and potentially toxic.
Conclusion: A Commitment to Safety
Methyl 4-bromo-3H-indazole-7-carboxylate is a compound of significant interest to the scientific community. By adhering to the principles of chemical safety outlined in this guide—utilizing appropriate engineering controls, consistently wearing personal protective equipment, and following established protocols for handling, storage, and disposal—researchers can confidently and safely explore its potential in their work. The foundation of scientific advancement is built not only on discovery but also on a steadfast commitment to the well-being of those in the laboratory.
References
4-BROMO-7-METHYL-3-(1H)
methyl 4-bromo-1H-indazole-7-carboxylate | 2090174-42-6. PharmaBlock (USA), Inc.
Methyl 4-bromo-1H-indazole-3-carboxyl
SAFETY D
optimizing reaction conditions for bromo-indazole synthesis. Benchchem.
SAFETY D
Safety D
Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. RSC Publishing.
Practical synthesis of 7-bromo-4-chloro-1H-indazol-3-amine: an important intermedi
methyl 4-bromo-1H-indazole-7-carboxylate — Chemical Substance Inform
Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. PMC - NIH.
SAFETY D
SAFETY D
Metal-free regioselective mono- and poly-halogen
Human Toxicity Caused by Indole and Indazole Carboxylate Synthetic Cannabinoid Receptor Agonists: From Horizon Scanning to Notific
Toxicological studies on 1-substituted-indazole-3-carboxylic acids. PubMed.
Mechanism of Tautomerization in Methyl 4-Bromo-3H-Indazole-7-Carboxylate: A Thermodynamic and Kinetic Analysis
Executive Summary Indazoles are privileged scaffolds in medicinal chemistry and drug development, characterized by a dynamic annular tautomerism. While the 1H- and 2H-tautomers are well-documented and frequently isolated...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Indazoles are privileged scaffolds in medicinal chemistry and drug development, characterized by a dynamic annular tautomerism. While the 1H- and 2H-tautomers are well-documented and frequently isolated, the 3H-indazole form is an elusive, high-energy species that lacks benzenoid aromaticity[1]. In the specific case of methyl 4-bromo-3H-indazole-7-carboxylate , the 3H-tautomer acts as a transient intermediate that undergoes rapid, irreversible tautomerization to the thermodynamically stable 1H-form.
As a Senior Application Scientist, I approach this tautomerization not merely as a structural shift, but as a highly tuned kinetic system. This whitepaper dissects the mechanistic pathways of this tautomerization, emphasizing the profound stereoelectronic causality introduced by the 4-bromo and 7-carboxylate substituents.
Thermodynamic Landscape of Indazole Tautomers
The tautomeric equilibrium of indazoles is strictly governed by the preservation of aromaticity and the minimization of steric and electronic repulsion.
1H-Indazole: The global thermodynamic minimum, possessing full benzenoid aromaticity[2].
2H-Indazole: A local minimum with a quinonoid structure, typically +3.6 to +5.3 kcal/mol higher in energy than the 1H-form[3].
3H-Indazole: A highly unstable, non-aromatic species. The disruption of the conjugated
π
-system results in a severe energy penalty exceeding +20 kcal/mol relative to the 1H-form[1].
In methyl 4-bromo-3H-indazole-7-carboxylate, the 7-carboxylate group acts as a thermodynamic sink . Upon tautomerization to the 1H-form, the carbonyl oxygen of the C7-ester forms a robust intramolecular hydrogen bond (N1–H···O=C) with the N1 proton. This non-covalent interaction provides an additional stabilization energy of 5–9 kcal/mol, effectively locking the molecule in the 1H-state and preventing any subsequent 1H
⇌
2H equilibration[3].
The conversion of the transient 3H-tautomer to the 1H-tautomer involves the migration of a proton from C3 to N1. This is a kinetic competition between three distinct pathways[4]:
Pathway A: Solvent-Mediated Intermolecular Proton Transfer (Dominant)
In protic environments (or in the presence of trace water), tautomerization occurs via a concerted proton relay. The solvent acts as both a proton acceptor at C3 and a proton donor at N1, drastically lowering the activation barrier compared to a direct shift.
Pathway B: Base-Catalyzed Deprotonation
Under basic conditions, the C3 proton is abstracted to form an aromatic indazolyl anion. Here, the 4-bromo substituent plays a critical causal role: its strong inductive electron-withdrawing effect (-I) increases the acidity of the C3-H proton, accelerating the deprotonation step. Subsequent reprotonation occurs exclusively at N1, driven by the thermodynamic sink of the 7-carboxylate hydrogen bond[2].
Pathway C: Intramolecular [1,3]-Sigmatropic Shift (Minor)
A direct, uncatalyzed migration of the hydrogen from C3 to N1. According to Woodward-Hoffmann rules, a thermal[1,3]-suprafacial hydrogen shift is symmetry-forbidden. Consequently, this pathway has a prohibitively high activation energy and is kinetically irrelevant under standard laboratory conditions[4].
Mechanistic pathways for 3H-indazole tautomerization to 1H/2H forms.
Experimental Protocols for Tautomer Validation
To rigorously validate the transient nature of the 3H-tautomer and the thermodynamic dominance of the 1H-form, a self-validating system combining low-temperature spectroscopy and quantum mechanical (QM) modeling must be employed.
Causality: At room temperature, the 3H
→
1H tautomerization is faster than the NMR timescale, resulting in exclusively 1H spectra. By utilizing an aprotic solvent at cryogenic temperatures, we suppress the solvent-mediated proton relay (Pathway A), allowing kinetic observation of the transient C3-H proton.
Preparation: Dissolve the 3H-indazole precursor in anhydrous
CD2Cl2
under an inert argon atmosphere to strictly exclude trace moisture.
Cooling: Equilibrate the NMR probe to -78 °C.
In Situ Generation: Trigger the formation of the 3H-indazole (e.g., via rapid cycloaddition or photolysis) directly within the NMR tube.
Acquisition: Acquire
1H
and
13C
spectra. The 3H-tautomer is identified by an upfield shift of the aliphatic C3 proton (typically
δ
4.5–5.5 ppm).
Kinetic Monitoring: Gradually raise the temperature to 25 °C, monitoring the disappearance of the C3 aliphatic proton and the emergence of the N1-H proton (broad singlet,
δ
10.0–13.0 ppm, heavily deshielded due to the N1–H···O=C hydrogen bond).
Protocol 2: Quantum Mechanical (QM) Modeling
Causality: Experimental observation must be grounded in theoretical energy landscapes. DFT calculations validate the stabilization energy provided by the 7-carboxylate group and the activation barriers of competing pathways.
Geometry Optimization: Optimize the geometries of the 1H, 2H, and 3H tautomers using Density Functional Theory (DFT) at the B3LYP/6-31G* level of theory[2].
Solvation Modeling: Apply the Polarizable Continuum Model (PCM) using dichloromethane parameters to simulate the experimental NMR environment.
Transition State (TS) Search: Calculate the activation energy (
Ea
) for the [1,3]-sigmatropic shift versus the water-mediated proton relay.
NCI Analysis: Perform Non-Covalent Interaction (NCI) analysis to quantify the strength of the intramolecular hydrogen bond between the 7-carboxylate carbonyl and the N1-H proton.
Experimental workflow for trapping and analyzing transient indazole tautomers.
Conclusion
The tautomerization of methyl 4-bromo-3H-indazole-7-carboxylate is a textbook example of thermodynamically driven structural rearrangement. The transient 3H-form rapidly converts to the 1H-form, a process kinetically accelerated by the electron-withdrawing 4-bromo substituent and thermodynamically locked by the robust intramolecular hydrogen bonding of the 7-carboxylate group. Understanding these micro-mechanisms is paramount for drug development professionals aiming to selectively functionalize indazole scaffolds without generating unwanted regioisomers.
References
"Mechanism of a Highly Selective N2 Alkylation of Indazole", WuXi Biology,[Link]
"2H-Indazole Tautomers Stabilized by Intra- and Intermolecular Hydrogen Bonds", The Journal of Organic Chemistry - ACS Publications,[Link]
"Switchable Synthesis of 3-Substituted 1H-Indazoles and 3,3-Disubstituted 3H-Indazole-3-phosphonates Tuned by Phosphoryl Groups", The Journal of Organic Chemistry - ACS Publications,[Link]
Thermodynamic Stability and Tautomeric Dynamics of Methyl 4-bromo-3H-indazole-7-carboxylate: A Technical Guide
Executive Summary Methyl 4-bromo-3H-indazole-7-carboxylate is a highly functionalized heterocyclic scaffold of significant interest in medicinal chemistry. However, identifying this molecule as the "3H" tautomer highligh...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Methyl 4-bromo-3H-indazole-7-carboxylate is a highly functionalized heterocyclic scaffold of significant interest in medicinal chemistry. However, identifying this molecule as the "3H" tautomer highlights a critical thermodynamic anomaly. In the indazole system, the 3H-tautomer is an energetically disfavored, transient state. This whitepaper dissects the thermodynamic stability of this molecule, focusing on the spontaneous 3H
→
1H tautomerization, the hydrolytic stability of the C7-carboxylate, and the chemical resilience of the C4-bromide.
By understanding the causality behind these thermodynamic drivers, drug development professionals can accurately predict the molecule's behavior in formulation, biological assays, and storage.
The Thermodynamic Reality of the Indazole Core
Indazoles exist in three prototropic tautomeric forms: 1H, 2H, and 3H. The thermodynamic stability of these forms is strictly governed by aromaticity (Hückel's 4n+2 rule) and lone-pair repulsion 1.
1H-Indazole: The global thermodynamic minimum. It maintains a fully conjugated 10π-electron system across the fused bicyclic rings.
2H-Indazole: Energetically higher than the 1H form by approximately 13.9 kJ/mol. While aromatic, it suffers from disrupted π-electron delocalization compared to the 1H form.
3H-Indazole: The 3H form is highly unstable, lying approximately 86.1 kJ/mol above the 1H-tautomer. The localization of the proton at the C3 position converts the pyrazole ring into a non-aromatic diene system, destroying the bicyclic aromaticity 2.
Consequently, any synthesized "methyl 4-bromo-3H-indazole-7-carboxylate" will undergo a rapid, spontaneous prototropic shift to the thermodynamically stable methyl 4-bromo-1H-indazole-7-carboxylate (PubChem CID: 131622488) unless the C3 position is sterically trapped by disubstitution3.
Fig 1: Thermodynamic energy cascade of indazole tautomerization driving the 3H to 1H shift.
Substituent Effects on Overall Stability
Beyond core tautomerism, the thermodynamic stability of the molecule is dictated by its functional groups. Understanding the causality of these structural features is paramount for downstream application.
The C7-Methyl Carboxylate: Intramolecular Hydrogen Bonding
The ester group at C7 is subject to standard thermodynamic equilibria of ester hydrolysis. However, in the stable 1H-tautomer, the N1 atom bears a proton. The spatial proximity of the N1-H to the C7 carbonyl oxygen allows for the formation of a highly stable, 6-membered intramolecular hydrogen bond (N1-H···O=C).
Causality: This pseudo-ring locks the ester into a coplanar conformation, drastically lowering the ground-state energy of the molecule. Furthermore, it sterically and electronically shields the carbonyl carbon, significantly increasing the activation energy (
Ea
) required for base-catalyzed nucleophilic attack (saponification).
The C4-Bromo Substituent: Electronic Modulation
The bromine atom at C4 exerts a strong inductive electron-withdrawing effect (-I) across the benzenoid ring.
Causality: While the C(sp2)-Br bond is thermodynamically stable under normal physiological conditions, the combined electron-withdrawing nature of the C4-bromo and C7-ester makes the benzenoid ring highly electron-deficient. This renders the C4 position susceptible to Nucleophilic Aromatic Substitution (SNAr) if exposed to strong nucleophiles at elevated temperatures.
To empirically validate the thermodynamic stability and tautomeric ratio, a self-validating experimental workflow must be employed.
Fig 2: Self-validating experimental workflow for thermodynamic and kinetic stability profiling.
Protocol 1: Variable Temperature NMR (VT-NMR) for Tautomeric Equilibrium
Causality: NMR is the gold standard for observing tautomeric dynamics. By varying the temperature, we can calculate the thermodynamic parameters (
ΔG
,
ΔH
,
ΔS
) of the tautomerization process using the Eyring equation.
Step-by-Step Methodology:
Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of anhydrous DMSO-
d6
. Note: A polar aprotic solvent is chosen to slow intermolecular proton exchange, allowing distinct tautomeric signals to be observed.
Acquisition: Acquire
1
H and
13
C spectra at 10 K intervals from 298 K to 373 K.
Analysis: Monitor the N-H proton shift (~13.0 ppm) and the C3-H proton shift (~8.0-8.5 ppm). If the 3H form were stable, the C3 protons would appear as an aliphatic signal (~3.5-4.5 ppm). The absence of this upfield signal confirms the instability of the 3H tautomer.
Self-Validation: Calculate the equilibrium constant (
Keq
) at each temperature by integrating the respective peaks (if 2H is observable). Plot
ln(Keq)
vs.
1/T
(van 't Hoff plot) to extract enthalpy and entropy, validating the theoretical
ΔG
values.
Causality: Establishing the thermodynamic stability of the C7 ester is critical for drug formulation. Accelerated degradation at extreme pH forces hydrolysis, allowing for the extrapolation of shelf-life at physiological pH.
Step-by-Step Methodology:
Buffer Preparation: Prepare 50 mM phosphate/citrate buffers at pH 2.0, 7.4, and 10.0.
Incubation: Spike the compound (final concentration 100 µM, 1% DMSO cosolvent) into the buffers. Incubate in sealed vials at 37°C and 60°C.
Sampling & Quenching: Extract 50 µL aliquots at 0, 1, 2, 4, 8, and 24 hours. Quench immediately with an equal volume of ice-cold acetonitrile containing an internal standard (e.g., structurally similar stable isotope).
LC-MS/MS Analysis: Quantify the remaining intact ester (parent mass) and the appearance of the corresponding 4-bromo-1H-indazole-7-carboxylic acid metabolite.
Self-Validation: Plot
ln([C]/[C0])
vs. time. A linear fit confirms pseudo-first-order kinetics. Use the slope to determine the rate constant (
kobs
) and half-life (
t1/2
), ensuring mass balance between the parent loss and metabolite gain.
References
Title: Structure of NH-benzazoles (1H-benzimidazoles, 1H- and 2H-indazoles, 1H-benzotriazoles)
Physicochemical Profiling and Analytical Characterization of Methyl 4-bromo-1H-indazole-7-carboxylate
Executive Summary Methyl 4-bromo-1H-indazole-7-carboxylate (often queried under its tautomeric designation, methyl 4-bromo-3H-indazole-7-carboxylate) is a highly functionalized, privileged heterocyclic building block. Fe...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Methyl 4-bromo-1H-indazole-7-carboxylate (often queried under its tautomeric designation, methyl 4-bromo-3H-indazole-7-carboxylate) is a highly functionalized, privileged heterocyclic building block. Featuring a halogenated indazole core, it is extensively utilized by medicinal chemists and drug development professionals as a critical intermediate in the synthesis of targeted therapeutics, particularly kinase inhibitors. This technical guide establishes the authoritative physicochemical properties of the compound, details its exact mass and molecular weight parameters, and provides a self-validating mass spectrometry protocol for rigorous quality control.
Structural and Physicochemical Properties
Precise molecular characterization of this compound is critical for downstream synthetic applications and analytical tracking. The molecule consists of an indazole core substituted with a bromine atom at the C4 position and a methyl ester at the C7 position.
While occasionally referenced as "methyl 4-bromo-3H-indazole-7-carboxylate", the 3H-indazole form is a higher-energy, non-aromatic prototropic tautomer where the proton resides on the C3 carbon, disrupting the 10-
π
electron aromatic system. The 1H-indazole tautomer (where the proton is localized on N1) is the thermodynamically stable and dominant species in both solid-state and solution environments. Because tautomers are structural isomers differing only in the position of protons and electrons, their molecular formula (C9H7BrN2O2), exact mass (253.96909 Da), and molecular weight (255.07 g/mol ) remain absolutely identical[1].
High-Resolution Mass Spectrometry (HRMS) Protocol
To ensure the integrity of the building block before committing it to complex multi-step syntheses, researchers must confirm its identity and purity through High-Resolution Mass Spectrometry.
Causality & Logic:
The indazole core contains a pyrrole-like nitrogen (N1) and a pyridine-like nitrogen (N2). The N2 nitrogen possesses an
sp2
hybridized lone pair orthogonal to the aromatic
π
-system, rendering it highly basic. Consequently, Electrospray Ionization in positive mode (ESI+) is the most logical choice, as N2 readily accepts a proton to form a highly stable [M+H]+ ion.
Self-Validating Mechanism:
Bromine naturally occurs as two stable isotopes,
79
Br and
81
Br, in a nearly 1:1 ratio (50.69% and 49.31%). A valid MS protocol must not only detect the exact mass but also confirm this characteristic M and M+2 doublet separated by ~1.998 Da. If this isotopic signature is skewed or absent, the protocol inherently flags the sample for debromination degradation or the presence of co-eluting impurities.
Step-by-Step Methodology:
Sample Preparation: Dissolve 1.0 mg of the compound in 1.0 mL of LC-MS grade methanol to create a stock solution. Dilute to a working concentration of 1 µg/mL using a diluent of 50:50 Acetonitrile:Water containing 0.1% Formic Acid. Rationale: Formic acid acts as an abundant proton source, driving the equilibrium toward the [M+H]+ state prior to aerosolization.
Chromatographic Separation: Inject 2 µL onto a C18 Reverse Phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size). Execute a rapid gradient elution from 5% to 95% Acetonitrile (with 0.1% FA) over 3 minutes at a flow rate of 0.4 mL/min.
Ionization (ESI+): Configure the mass spectrometer with a capillary voltage of 3.5 kV, a desolvation temperature of 350°C, and a desolvation gas flow of 800 L/hr.
Data Acquisition & Verification: Scan from m/z 100 to 600 in high-resolution mode (e.g., TOF or Orbitrap with resolving power >30,000). Extract the ion chromatograms for m/z 254.9764 and m/z 256.9744. A successful, verified run must yield a mass error of < 3 ppm and an isotopic doublet intensity ratio of approximately 1:0.97.
Synthetic Utility in Drug Discovery
The precise arrangement of functional groups on this indazole core makes it a premier starting material:
C4-Bromine Handle: Acts as an ideal electrophile for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). The electron-withdrawing nature of the indazole ring and the C7 ester activates this position, facilitating rapid oxidative addition by the Pd(0) catalyst.
C7-Carboxylate Handle: Provides a versatile vector for late-stage functionalization. It can be saponified to the corresponding carboxylic acid for amide coupling with diverse pharmacophores, or reduced to a hydroxymethyl group to explore novel chemical space[2].
Visual Workflow: Analytical & Synthetic Pathways
Diagram 1: Analytical validation and synthetic derivatization pathways for the indazole core.
References
National Center for Biotechnology Information. "methyl 4-bromo-1H-indazole-7-carboxylate | CID 131622488", PubChem. URL:[Link]
step-by-step synthesis of indazole derivatives from methyl4-bromo-3H-indazole-7-carboxylate
An In-Depth Guide to the Synthesis of Indazole Derivatives from Methyl 4-bromo-1H-indazole-7-carboxylate Abstract The indazole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous ph...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Guide to the Synthesis of Indazole Derivatives from Methyl 4-bromo-1H-indazole-7-carboxylate
Abstract
The indazole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous pharmaceuticals, including kinase inhibitors and anti-inflammatory agents.[1][2] Methyl 4-bromo-1H-indazole-7-carboxylate is a highly versatile and strategically functionalized starting material, offering three distinct points for chemical modification: the N1/N2 nitrogen atoms of the pyrazole ring, the C4 bromine atom, and the C7 methyl ester. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the step-by-step synthesis of diverse indazole derivatives from this key building block. We will delve into the causality behind experimental choices, provide detailed, field-proven protocols, and illustrate key synthetic pathways.
Introduction: The Strategic Value of Methyl 4-bromo-1H-indazole-7-carboxylate
The indazole core is a privileged scaffold due to its unique electronic properties and its ability to participate in various biological interactions.[3] The starting material, methyl 4-bromo-1H-indazole-7-carboxylate, is particularly valuable for library synthesis and structure-activity relationship (SAR) studies for several reasons:
C4-Bromine Handle: The bromine atom at the C4 position is an ideal handle for introducing molecular diversity through transition metal-catalyzed cross-coupling reactions.[4] This allows for the facile creation of C-C and C-N bonds, enabling the exploration of a vast chemical space.
N-H Functionalization: The pyrazole ring contains two nucleophilic nitrogen atoms (N1 and N2). The selective functionalization of these sites is a critical challenge that, when controlled, allows for fine-tuning of the molecule's pharmacological properties.[5][6]
C7-Ester Modification: The methyl ester at the C7 position can be readily hydrolyzed to a carboxylic acid, which serves as a precursor for a wide array of functional groups, most notably amides.[7]
This guide will systematically address the synthetic strategies for modifying each of these positions.
A primary challenge in indazole chemistry is controlling the site of alkylation or arylation on the pyrazole ring. The reaction can occur at either the N1 or N2 position, and the ratio of the resulting regioisomers is highly dependent on the reaction conditions.[8] The 1H-tautomer is generally more thermodynamically stable, but this does not always dictate the product outcome.[9][10]
Causality of Regioselectivity
The choice of base and solvent system is paramount in directing the regioselectivity of N-alkylation.[8][11]
N1-Selectivity (Kinetic Control): Strong, non-coordinating bases like sodium hydride (NaH) in aprotic, non-polar solvents like tetrahydrofuran (THF) favor N1-alkylation. This is often attributed to the deprotonation at the more sterically accessible N1 position, leading to the kinetically favored product. Some studies also suggest that the sodium cation may chelate between the N2 nitrogen and the oxygen of the C7-carboxylate, sterically hindering attack at the N2 position.[10]
N2-Selectivity (Thermodynamic Control): Weaker bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) in polar aprotic solvents such as N,N-dimethylformamide (DMF) often lead to the N2-alkylated product. These conditions can allow for an equilibrium to be established between the N1 and N2 anions or products, ultimately favoring the formation of the thermodynamically more stable N2-substituted indazole, particularly when electron-withdrawing groups like a C7-carboxylate are present.[11]
Figure 2: Decision workflow for regioselective N-alkylation.
Protocol 2.1: General Procedure for N1-Selective Alkylation
Preparation: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add methyl 4-bromo-1H-indazole-7-carboxylate (1.0 equiv) and dissolve in anhydrous tetrahydrofuran (THF) (approx. 0.1 M).
Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) portion-wise.
Stirring: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes.
Addition of Electrophile: Re-cool the mixture to 0 °C and add the alkylating agent (e.g., alkyl halide, 1.1 equiv) dropwise.
Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or LC-MS.
Work-up: Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution. Extract the product into ethyl acetate (3x).
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography.[8][11]
Core Synthetic Strategy II: C4-Functionalization via Cross-Coupling
Palladium-catalyzed cross-coupling reactions are powerful tools for forming C-C and C-N bonds, and they are exceptionally well-suited for modifying the C4-bromo position of the indazole core.[12][13]
Figure 3: Generalized catalytic cycle for Pd-cross-coupling.
Suzuki-Miyaura Coupling for C-C Bond Formation
The Suzuki-Miyaura coupling is a robust method for creating a carbon-carbon bond between the indazole C4 position and a variety of aryl or vinyl groups using an organoboron reagent.[14][15]
Causality of Component Selection:
Catalyst: Palladium complexes with phosphine ligands are standard. Pd(dppf)Cl₂ is a highly effective and commonly used catalyst for this type of transformation as the dppf ligand is robust and promotes efficient reductive elimination.[16]
Base: A base, typically potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃), is essential for the transmetalation step, activating the boronic acid partner.[17]
Solvent: A mixture of an organic solvent (like 1,4-dioxane or DME) and water is often used to dissolve both the organic and inorganic reagents.
Protocol 3.1: General Procedure for Suzuki-Miyaura Coupling
Preparation: In a reaction vessel, combine the N-protected methyl 4-bromo-indazole-7-carboxylate (1.0 equiv), the desired arylboronic acid (1.2-1.5 equiv), and potassium carbonate (K₂CO₃, 2.0-3.0 equiv).
Solvent Addition: Add a mixture of 1,4-dioxane and water (e.g., 4:1 v/v).
Degassing: Bubble argon or nitrogen gas through the solution for 15-20 minutes to remove dissolved oxygen, which can deactivate the catalyst.
Catalyst Addition: Add the palladium catalyst, such as Pd(dppf)Cl₂ (2-5 mol%), under the inert atmosphere.
Reaction: Heat the mixture to 80-100 °C and stir until the starting material is consumed (monitor by TLC or LC-MS).
Work-up: Cool the reaction to room temperature, dilute with water, and extract with ethyl acetate.
Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate. Purify the product via flash column chromatography.[16][18]
Parameter
Recommended Conditions
Notes
Catalyst
Pd(dppf)Cl₂, Pd(PPh₃)₄
2-5 mol% loading is typical.
Base
K₂CO₃, Cs₂CO₃
2-3 equivalents. Cs₂CO₃ is stronger if needed.
Solvent
1,4-Dioxane/H₂O, DME/H₂O
A 4:1 or 5:1 ratio is common.
Temperature
80-100 °C
Microwave irradiation can shorten reaction times.[19]
Boronic Acid
Aryl, Heteroaryl, Vinyl
1.2-1.5 equivalents.
Table 1: Typical Reaction Parameters for Suzuki-Miyaura Coupling.
Buchwald-Hartwig Amination for C-N Bond Formation
The Buchwald-Hartwig amination enables the coupling of primary or secondary amines to the C4 position, a critical transformation for synthesizing many biologically active molecules.[20][21]
Causality of Component Selection:
Catalyst/Ligand: This reaction requires a palladium source (e.g., Pd₂(dba)₃) and a specialized, sterically hindered phosphine ligand. Ligands like RuPhos or BrettPhos are highly effective as their bulk facilitates the crucial C-N reductive elimination step from the palladium center.[22]
Base: A strong, non-nucleophilic base is required. Sodium or lithium bis(trimethylsilyl)amide (NaHMDS or LHMDS) and cesium carbonate (Cs₂CO₃) are common choices. LHMDS can be particularly effective and can sometimes prevent side reactions with sensitive functional groups.[22]
Protocol 3.2: General Procedure for Buchwald-Hartwig Amination
Preparation: To a glovebox or a flask under a rigorously maintained inert atmosphere, add the palladium source (e.g., Pd₂(dba)₃, 2.5 mol%) and the phosphine ligand (e.g., RuPhos, 5-6 mol%).
Substrate Addition: Add the N-protected methyl 4-bromo-indazole-7-carboxylate (1.0 equiv), the amine (1.2 equiv), and the base (e.g., LHMDS 1.0M solution, 2.0 equiv).
Solvent and Reaction: Add anhydrous, degassed solvent (e.g., 1,4-dioxane or toluene) and heat the mixture to 90-110 °C. Monitor the reaction's progress by LC-MS.
Work-up: After completion, cool the reaction, quench with water, and extract with an organic solvent like ethyl acetate.
Purification: Dry the organic phase over Na₂SO₄, concentrate, and purify by column chromatography.[22]
Parameter
Recommended Conditions
Notes
Catalyst
Pd₂(dba)₃, Pd(OAc)₂
2-5 mol% loading.
Ligand
RuPhos, BrettPhos, XPhos
Bulky, electron-rich phosphine ligands are essential.
Base
LHMDS, NaHMDS, Cs₂CO₃, K₃PO₄
Strong, non-nucleophilic bases are required.
Solvent
1,4-Dioxane, Toluene
Must be anhydrous and degassed.
Temperature
90-110 °C
Higher temperatures may be needed for less reactive amines.
Table 2: Typical Reaction Parameters for Buchwald-Hartwig Amination.
The C7-methyl ester provides a reliable route to amides, a common functional group in pharmaceuticals. This is typically a two-step process involving hydrolysis followed by amide coupling.
Protocol 4.1: Ester Hydrolysis (Saponification)
Setup: Dissolve the indazole ester (1.0 equiv) in a mixture of THF and methanol (e.g., 3:1 v/v).
Hydrolysis: Add an aqueous solution of lithium hydroxide (LiOH, 2-4 equiv).
Reaction: Stir the mixture at room temperature for 2-18 hours until the starting material is consumed (monitor by TLC/LC-MS).
Work-up: Remove the organic solvents under reduced pressure. Dilute the remaining aqueous solution with water and acidify to pH ~3-4 with 1N HCl.
Isolation: Collect the precipitated carboxylic acid by filtration, wash with cold water, and dry under vacuum. The product can often be used in the next step without further purification.[23]
Protocol 4.2: Amide Coupling
Activation: Dissolve the carboxylic acid from Protocol 4.1 (1.0 equiv) in DMF. Add an amide coupling reagent such as HATU (1.1 equiv) or a combination of EDC (1.2 equiv) and HOBt (1.2 equiv).[7]
Base: Add a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA, 2-3 equiv), and stir for 15-20 minutes to activate the acid.[24]
Amine Addition: Add the desired primary or secondary amine (1.1 equiv) to the reaction mixture.
Reaction: Stir at room temperature for 4-16 hours.
Work-up and Purification: Pour the reaction mixture into water and extract with ethyl acetate. Wash the combined organic layers, dry, concentrate, and purify by column chromatography to yield the final amide product.[7][24]
Conclusion
Methyl 4-bromo-1H-indazole-7-carboxylate is a powerful and versatile building block for the synthesis of diverse libraries of indazole derivatives. By strategically applying regioselective N-alkylation, palladium-catalyzed cross-coupling at the C4 position, and modification of the C7-ester, researchers can efficiently access a wide range of novel chemical entities. The protocols and principles outlined in this guide provide a robust framework for the rational design and synthesis of indazole-based compounds for drug discovery and development.
References
Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. (n.d.). PMC. Retrieved March 26, 2026, from [Link]
Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. (n.d.). PMC. Retrieved March 26, 2026, from [Link]
Metal-Free, Regiodivergent N-Alkylation of 1H-Indazoles Enabled by Brønsted Acid Catalysis. (2025, September 6). ACS Publications. Retrieved March 26, 2026, from [Link]
Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. (n.d.). University College Cork. Retrieved March 26, 2026, from [Link]
Discovery of Indazole Derivatives as a Novel Class of Bacterial Gyrase B Inhibitors. (2015, September 8). ACS Publications. Retrieved March 26, 2026, from [Link]
Structure and synthesis of indazole. (n.d.). ResearchGate. Retrieved March 26, 2026, from [Link]
Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. (2024, August 9). PMC. Retrieved March 26, 2026, from [Link]
Pharmacological Properties of Indazole Derivatives: Recent Developments. (n.d.). Ingenta Connect. Retrieved March 26, 2026, from [Link]
Discovery of Novel Indazole Derivatives as Orally Available β3-Adrenergic Receptor Agonists Lacking Off-Target-Based Cardiovascular Side Effects. (2017, March 29). ACS Publications. Retrieved March 26, 2026, from [Link]
Pharmacological Properties of Indazole Derivatives: Recent Developments. (2026, February 19). Request PDF. Retrieved March 26, 2026, from [Link]
A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. (n.d.). RSC Publishing. Retrieved March 26, 2026, from [Link]
Cobalt(III)-Catalyzed Synthesis of Indazoles and Furans by C–H Bond Functionalization/Addition/Cyclization Cascades. (n.d.). PMC. Retrieved March 26, 2026, from [Link]
The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism. (2023, March 23). MDPI. Retrieved March 26, 2026, from [Link]
C(sp2)–H Functionalization of 2H-Indazoles at C3-Position via Palladium(II)-Catalyzed Isocyanide Insertion Strategy Leading to Diverse Heterocycles. (2016, March 8). ACS Publications. Retrieved March 26, 2026, from [Link]
A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. (2021, February 10). RSC Publishing. Retrieved March 26, 2026, from [Link]
A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. (2021, February 10). PMC. Retrieved March 26, 2026, from [Link]
Indazole – an emerging privileged scaffold: synthesis and its biological significance. (n.d.). PMC. Retrieved March 26, 2026, from [Link]
2H-Indazole synthesis. (n.d.). Organic Chemistry Portal. Retrieved March 26, 2026, from [Link]
(PDF) A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. (2021, February 1). ResearchGate. Retrieved March 26, 2026, from [Link]
Buchwald-Hartwig coupling of 4-bromo-1H-1-tritylpyrazole (1Br) with various amines. (n.d.). ResearchGate. Retrieved March 26, 2026, from [Link]
The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. (n.d.). MDPI. Retrieved March 26, 2026, from [Link]
Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. (n.d.). Semantic Scholar. Retrieved March 26, 2026, from [Link]
Practical synthesis of 1h-indazole-3-carboxylic acid and its derivatives. (n.d.). Semantic Scholar. Retrieved March 26, 2026, from [Link]
C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. (n.d.). PMC. Retrieved March 26, 2026, from [Link]
Buchwald–Hartwig amination. (n.d.). Wikipedia. Retrieved March 26, 2026, from [Link]
Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. (n.d.). JOCPR. Retrieved March 26, 2026, from [Link]
Buchwald-Hartwig Amination. (2023, June 30). Chemistry LibreTexts. Retrieved March 26, 2026, from [Link]
An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. (2024, August 22). RSC Publishing. Retrieved March 26, 2026, from [Link]
Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. (n.d.). ResearchGate. Retrieved March 26, 2026, from [Link]
Synthesis molecular docking and DFT studies on novel indazole derivatives. (2024, April 23). Nature. Retrieved March 26, 2026, from [Link]
Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. (2024, December 12). ACS Publications. Retrieved March 26, 2026, from [Link]
Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. (n.d.). Der Pharma Chemica. Retrieved March 26, 2026, from [Link]
Scheme 20. Synthesis of indazole derivatives in different methods. (n.d.). ResearchGate. Retrieved March 26, 2026, from [Link]
Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. (2019, December 18). MDPI. Retrieved March 26, 2026, from [Link]
Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. (2017, May 9). MDPI. Retrieved March 26, 2026, from [Link]
catalytic cross-coupling reactions using methyl4-bromo-3H-indazole-7-carboxylate
Application Note: Catalytic Cross-Coupling Strategies for Methyl 4-Bromo-1H-Indazole-7-Carboxylate in Drug Discovery Target Audience: Researchers, scientists, and drug development professionals. Introduction & Strategic...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: Catalytic Cross-Coupling Strategies for Methyl 4-Bromo-1H-Indazole-7-Carboxylate in Drug Discovery
Target Audience: Researchers, scientists, and drug development professionals.
Introduction & Strategic Rationale
As a Senior Application Scientist, I frequently encounter the indazole core in the design of high-value therapeutics, including PI3K inhibitors, BET inhibitors, and EP4 receptor antagonists[1],[2],[3]. The substrate methyl 4-bromo-3H-indazole-7-carboxylate (which predominantly exists and reacts as its thermodynamically stable 1H-indazole tautomer in solution) is a highly privileged building block.
This specific scaffold provides a dual-vector functionalization strategy:
The C4-Bromide Vector: The electron-withdrawing nature of the C7-ester reduces the electron density of the indazole ring. This activates the C4-C(Br) bond, making it highly susceptible to oxidative addition by Palladium(0) species, thereby facilitating efficient C-C (Suzuki-Miyaura) and C-N (Buchwald-Hartwig) cross-coupling reactions[4].
The C7-Ester Vector: The methyl carboxylate serves as a latent carboxylic acid. Following C4-derivatization, it can be selectively saponified and subjected to late-stage amide coupling to generate complex drug candidates[1].
Mechanistic Insights & Reaction Design
To achieve high-yielding cross-couplings with this substrate, three mechanistic hurdles must be addressed:
Catalyst Poisoning via the N1-Proton: The unprotected indazole N-H is acidic (pKa ~14) and can coordinate directly to the palladium center, leading to catalyst deactivation or competitive N-arylation. An N1-protection strategy (e.g., methylation or THP-protection) is a critical prerequisite[1].
Reductive Elimination in C-C Coupling: For Suzuki-Miyaura couplings, utilizing a bidentate ligand with a large bite angle, such as dppf in Pd(dppf)Cl₂, enforces a cis-geometry on the Pd(II) intermediate, vastly accelerating the rate-determining reductive elimination step[3].
β-Hydride Elimination in C-N Coupling: During Buchwald-Hartwig amination, aliphatic amines are prone to β-hydride elimination from the Pd(II)-amido complex, yielding imine byproducts. Employing bulky, electron-rich dialkylbiaryl phosphine ligands (like RuPhos or BrettPhos) sterically forces the complex toward rapid reductive elimination, outcompeting side reactions[5].
Workflow & Pathway Visualization
Workflow for the dual-vector functionalization of methyl 4-bromo-1H-indazole-7-carboxylate.
Quantitative Data Presentation
The following table summarizes the optimized reaction parameters for the functionalization of the C4 position of the protected indazole core.
Reaction Type
Target Bond
Catalyst Precursor
Optimal Ligand
Base
Solvent System
Temp (°C)
Typical Yield
Suzuki-Miyaura
C(sp²)–C(sp²)
Pd(dppf)Cl₂
dppf (inherent)
Cs₂CO₃
1,4-Dioxane/H₂O (3:1)
90–100
75–90%
Buchwald-Hartwig
C(sp²)–N (1° Amine)
Pd₂(dba)₃
BrettPhos
NaOtBu
Toluene
100
65–85%
Buchwald-Hartwig
C(sp²)–N (2° Amine)
Pd₂(dba)₃
RuPhos
Cs₂CO₃
1,4-Dioxane
100
70–85%
Self-Validating Experimental Protocols
Protocol A: N1-Alkylation (Protection)
Step 1: Dissolve methyl 4-bromo-1H-indazole-7-carboxylate (1.0 eq) in anhydrous DMF (0.2 M) under an inert atmosphere.
Step 2: Add K₂CO₃ (2.0 eq) and stir for 15 minutes at room temperature.
Causality: K₂CO₃ deprotonates the N1 position. The 15-minute delay ensures complete generation of the nucleophilic nitrogen anion before the electrophile is introduced[1].
Step 3: Add Methyl Iodide (MeI, 1.2 eq) dropwise.
Self-Validation: The reaction is mildly exothermic. TLC (Hexanes/EtOAc 3:1) will show the consumption of the starting material (lower Rf) and the appearance of the N1-methylated product (higher Rf).
Step 4: Quench with H₂O, extract with EtOAc, wash the organic layer with brine to remove residual DMF, and concentrate under reduced pressure.
Protocol B: Suzuki-Miyaura Cross-Coupling at C4
Step 1: Charge a Schlenk flask with the N1-protected indazole (1.0 eq), arylboronic acid (1.2 eq), Cs₂CO₃ (3.0 eq), and Pd(dppf)Cl₂·CH₂Cl₂ (0.05 eq)[3].
Step 2: Add a 3:1 mixture of 1,4-Dioxane and H₂O.
Causality: Water is essential to dissolve the inorganic base and hydrolyze the boronic acid into a highly reactive, electron-rich boronate species capable of transmetalation.
Step 3: Degas via three freeze-pump-thaw cycles or sparge with Argon for 15 minutes.
Causality: Oxygen will rapidly oxidize the phosphine ligand to a phosphine oxide, terminating the catalytic cycle[4].
Step 4: Heat to 90°C for 4 hours.
Self-Validation: The solution transitions from a red-orange suspension (Pd(II) precatalyst) to a dark, homogeneous mixture as the active Pd(0) species forms. Complete conversion is confirmed by LC-MS (UV active at 254 nm).
Protocol C: Buchwald-Hartwig Amination at C4
Step 1: Combine the N1-protected indazole (1.0 eq), secondary amine (1.2 eq), Pd₂(dba)₃ (0.02 eq), RuPhos (0.04 eq), and NaOtBu (1.5 eq) in anhydrous toluene[5].
Causality: Pd₂(dba)₃ serves as a stable Pd(0) source. RuPhos is specifically chosen for secondary amines because its steric bulk prevents catalyst poisoning and accelerates reductive elimination[5]. NaOtBu is a strong base required to deprotonate the amine upon coordination to the Pd(II) center.
Step 2: Sparge with Argon for 15 minutes.
Step 3: Heat at 100°C for 6 hours.
Self-Validation: The mixture initially appears deep purple/red and turns dark brown upon active catalytic cycling. Note: If a black metallic mirror forms on the glass, it indicates Pd(0) aggregation (Pd black) due to ligand oxidation or thermal decomposition, signaling insufficient degassing[4].
Protocol D: C7-Ester Saponification and Late-Stage Amidation
Step 1: Dissolve the C4-functionalized intermediate in THF/H₂O (1:1).
Step 2: Add LiOH·H₂O (3.0 eq) and stir at room temperature for 2 hours.
Causality: LiOH provides mild saponification, selectively hydrolyzing the methyl ester without cleaving newly formed C-N bonds.
Self-Validation: LC-MS shows the disappearance of the ester mass [M+H]⁺ and the appearance of the carboxylic acid [M+H-14]⁺.
Step 3: To the isolated carboxylic acid in DMF, add HATU (1.2 eq), DIPEA (3.0 eq), and the target amine (1.2 eq) to form the final amide-linked drug candidate[1].
References
Source: Google Patents (US10968201B2)
Title: Application Notes and Protocols for the Buchwald-Hartwig Amination of 4-Iodo-3-methyl-1H-indazole
Source: BenchChem
URL
Title: Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry
Source: MDPI
URL
Source: ACS Publications (Journal of Medicinal Chemistry)
Advanced Scaffold Engineering: Incorporating Methyl 4-Bromo-1H-Indazole-7-Carboxylate into Targeted Kinase Inhibitors
Document Type: Application Note & Synthetic Protocol Target Audience: Medicinal Chemists, Drug Development Professionals, and Synthetic Biologists Introduction & Strategic Rationale The indazole pharmacophore is a bioiso...
Author: BenchChem Technical Support Team. Date: April 2026
Document Type: Application Note & Synthetic Protocol
Target Audience: Medicinal Chemists, Drug Development Professionals, and Synthetic Biologists
Introduction & Strategic Rationale
The indazole pharmacophore is a bioisostere of purine, making it a highly privileged scaffold in the design of ATP-competitive kinase inhibitors [1]. When designing next-generation targeted therapies, the selection of a versatile starting building block is critical. Methyl 4-bromo-1H-indazole-7-carboxylate (CAS: 2090174-42-6) serves as an exceptional bifunctional scaffold.
The strategic advantage of this specific building block lies in its orthogonal reactivity:
The C4-Bromo Group: Acts as a synthetic handle for palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura). In the kinase ATP-binding site, the C4 position typically vectors into the hydrophobic back pocket or interacts with the gatekeeper residue, dictating kinase selectivity.
The C7-Carboxylate: Provides a vector pointing towards the ribose-binding pocket or the solvent-exposed region. Hydrolysis and subsequent amidation at this position (forming indazole-7-carboxamides) have been shown to drastically improve pharmacokinetic properties, oral bioavailability, and target affinity, a strategy famously utilized in the development of PARP/kinase inhibitors like Niraparib[2] and JAK1-specific probes [3].
Mechanistic Insights: ATP-Competitive Binding
To rationally design inhibitors using this scaffold, one must understand the causality of its binding kinetics. The indazole N1-H and N2 atoms form a critical bidentate hydrogen-bonding network with the backbone carbonyl and amide NH of the kinase hinge region (typically at a cysteine or leucine residue). By functionalizing the C4 and C7 positions, chemists can lock the scaffold into the active conformation while probing adjacent sub-pockets.
Fig 1. Logical relationship of the indazole scaffold binding within the kinase ATP pocket.
Divergent Synthetic Strategy
The workflow for incorporating methyl 4-bromo-1H-indazole-7-carboxylate into a kinase inhibitor library relies on a three-stage divergent synthesis: N-protection, C4-arylation, and C7-amidation.
Fig 2. Divergent synthetic workflow for derivatizing methyl 4-bromo-1H-indazole-7-carboxylate.
Quantitative Data: Optimization of C4 Cross-Coupling
Prior to library generation, the Suzuki-Miyaura coupling at the sterically hindered C4 position must be optimized. Table 1 summarizes the empirical data used to establish the standard protocol.
Table 1: Optimization of Suzuki-Miyaura Coupling at the C4 Position (using Phenylboronic acid)
Catalyst System
Base
Solvent System
Temp (°C)
Conversion (LC-MS)
Isolated Yield
Pd(PPh₃)₄ (10 mol%)
Na₂CO₃ (2 eq)
Toluene/EtOH/H₂O
90
65%
52%
Pd(dppf)Cl₂ (5 mol%)
K₂CO₃ (2 eq)
1,4-Dioxane/H₂O
90
>95%
88%
Pd₂(dba)₃ / XPhos
Cs₂CO₃ (2 eq)
DMF
100
80%
71%
Experimental Protocols (Self-Validating System)
The following protocols are designed with built-in validation steps to ensure scientific integrity and high-fidelity library generation.
Protocol A: N1-Protection with SEM-Cl
Causality: The unprotected indazole NH can coordinate with palladium during Step 2, poisoning the catalyst or leading to unwanted N-arylation. Protection with 2-(Trimethylsilyl)ethoxymethyl chloride (SEM-Cl) is preferred as it is highly regioselective for N1 under basic conditions and easily removed later using TFA or TBAF.
Reaction Setup: Dissolve methyl 4-bromo-1H-indazole-7-carboxylate (1.0 eq, 10 mmol) in anhydrous DMF (0.2 M) under an argon atmosphere.
Base Addition: Cool the solution to 0 °C. Add N,N-Diisopropylethylamine (DIPEA) (2.0 eq) dropwise. Validation: Ensure no precipitate forms; the solution should remain clear.
Protection: Add SEM-Cl (1.2 eq) dropwise over 10 minutes. Stir at room temperature for 3 hours.
In-Process Control (IPC): Monitor via LC-MS. The starting material peak (M+H = 255/257) should completely shift to the SEM-protected mass (M+H = 385/387).
Workup: Quench with saturated aqueous NH₄Cl, extract with EtOAc (3x), wash the organic layer with brine (to remove DMF), dry over Na₂SO₄, and concentrate. Purify via flash chromatography (Hexanes/EtOAc).
Causality: The C4 position is sterically hindered by the adjacent N-SEM group and the C3 proton. Pd(dppf)Cl₂ is utilized because its large bite angle facilitates the reductive elimination step in sterically demanding environments.
Reaction Setup: In a microwave vial, combine the SEM-protected indazole (1.0 eq), the desired aryl/heteroaryl boronic acid (1.5 eq), and Pd(dppf)Cl₂ (0.05 eq).
Solvent & Base: Add 1,4-Dioxane and a 2M aqueous solution of K₂CO₃ (3.0 eq) to achieve a 0.1 M concentration.
Degassing (Critical): Sparge the mixture with Argon for 10 minutes. Causality: Oxygen will rapidly oxidize the phosphine ligands, killing the catalytic cycle.
Heating: Seal the vial and heat at 90 °C for 4 hours.
IPC: Analyze via TLC and LC-MS. Validation: Look for the disappearance of the bromine isotope pattern (1:1 ratio of M / M+2) and the appearance of the coupled product mass. If debromination (M-Br+H) is observed, reduce the temperature to 80 °C in future runs.
Workup: Filter through a pad of Celite to remove palladium black, concentrate, and purify via reverse-phase HPLC or silica gel chromatography.
Protocol C: C7-Saponification and Amidation
Causality: The methyl ester is highly stable, but can be cleanly hydrolyzed using LiOH. Subsequent coupling with HATU ensures rapid activation of the resulting carboxylic acid, preventing degradation or side reactions before the amine nucleophile attacks.
Hydrolysis: Dissolve the C4-arylated intermediate in a 2:1:1 mixture of THF/MeOH/H₂O. Add LiOH·H₂O (3.0 eq). Stir at 50 °C for 2 hours until LC-MS shows complete conversion to the carboxylic acid. Acidify to pH 3 with 1N HCl, extract with EtOAc, and concentrate.
Activation: Dissolve the crude acid (1.0 eq) in anhydrous DMF. Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 15 minutes at room temperature to form the active OBt-ester.
Amidation: Add the desired amine (e.g., a piperidine derivative for solvent-exposed interactions) (1.5 eq). Stir for 2 hours.
Final Deprotection: Treat the crude amide with 20% TFA in DCM for 4 hours to remove the SEM group.
Final Validation: Purify the final compound via preparative HPLC. Confirm structure and purity (>95%) using ¹H-NMR, ¹³C-NMR, and HRMS before proceeding to in vitro kinase profiling.
References
Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. RSC Advances, 2021.
URL:[Link][1]
Discovery of 2-{4-[(3S)-Piperidin-3-yl]phenyl}-2H-indazole-7-carboxamide (MK-4827): A Novel Oral Poly(ADP-ribose)polymerase (PARP) Inhibitor. Journal of Medicinal Chemistry, 2009.
URL:[Link][2]
Linear Propargylic Alcohol Functionality Attached to the indazole-7-carboxamide as a JAK1-specific Linear Probe Group. Bioorganic & Medicinal Chemistry, 2014.
URL:[Link][3]
Technical Support Center: Troubleshooting Methyl 4-bromo-3H-indazole-7-carboxylate Solubility in DMSO
Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals experiencing poor solubility, spontaneous precipitation, or inconsistent assay results when working with...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals experiencing poor solubility, spontaneous precipitation, or inconsistent assay results when working with methyl 4-bromo-3H-indazole-7-carboxylate in Dimethyl Sulfoxide (DMSO).
Instead of treating solubility as a simple binary outcome, this guide deconstructs the thermodynamic and kinetic factors governing dissolution, providing you with self-validating protocols to ensure experimental integrity.
Mechanistic Causality: Why is this Compound Crashing Out?
To troubleshoot effectively, we must first understand the opposing forces at play: the molecule's innate desire to remain in a crystal lattice versus the solvent's ability to form a hydration cavity.
A. High Crystal Lattice Energy (Thermodynamics)
Methyl 4-bromo-3H-indazole-7-carboxylate possesses structural features that create an exceptionally stable crystal lattice:
Intermolecular Interactions: The indazole core is capable of forming extensive intermolecular networks. Depending on the tautomeric state, nitrogen atoms and the C=O of the methyl ester act as strong hydrogen bond acceptors, while any N-H acts as a donor[1].
Planarity and Lipophilicity: The planar aromatic system facilitates tight
π−π
stacking, while the heavy 4-bromo substituent significantly increases lipophilicity and van der Waals interactions[2]. This high lattice energy requires significant kinetic energy to disrupt.
B. Solvent Integrity: The Hygroscopicity of DMSO
DMSO is a polar aprotic solvent that is exceptionally hygroscopic. When exposed to ambient air, it rapidly absorbs moisture. Water fundamentally alters the solvent's architecture:
Cavity Disruption: Water forms a highly structured hydrogen-bonded network with DMSO. This increases the solvent's viscosity and makes it thermodynamically unfavorable to form a "solvation cavity" large enough to accommodate a bulky, lipophilic indazole derivative[3].
Supersaturation: Even a small percentage of water can turn a stable DMSO stock into a supersaturated solution, leading to micro-precipitation that ruins quantitative assay accuracy[4].
C. Ostwald's Rule of Stages and Polymorphism
If your compound dissolved easily on day one but precipitated by day three, you are observing Ostwald's Rule of Stages. Amorphous powders (which have high entropy) dissolve rapidly. However, over time, or when subjected to freeze-thaw cycles, the dissolved molecules will re-organize and precipitate into their lowest-energy, most thermodynamically stable crystalline polymorph[3][5].
Quantitative Data: The Impact of Water on DMSO
The table below illustrates how atmospheric moisture degrades DMSO's physical properties, directly causing the precipitation of lipophilic compounds like methyl 4-bromo-3H-indazole-7-carboxylate[3].
Water Content in DMSO (% by weight)
Molar Ratio (DMSO : H₂O)
Freezing Point (°C)
Solvation Cavity Structure
Impact on Lipophilic Compound Solubility
0% (Anhydrous)
1 : 0
18.5 °C
Unstructured / Optimal
Maximum (Ideal for stock solutions)
~10%
N/A
~0.0 °C
Partially structured
Reduced (High risk of micro-precipitation)
33%
1 : 2
-73.0 °C
Highly structured / Viscous
Minimum (Compound crashes out entirely)
Diagnostic and Troubleshooting Workflow
Use the following logical workflow to diagnose the root cause of your solubility issue before proceeding to the experimental protocols.
Troubleshooting workflow for resolving methyl 4-bromo-3H-indazole-7-carboxylate solubility issues.
Validated Experimental Protocols
Protocol A: Preparation of a Self-Validating Anhydrous Stock Solution
Causality Focus: This protocol prevents moisture-induced supersaturation and uses kinetic energy to overcome the indazole's high crystal lattice energy.
Purge the Environment: Work in a dry environment (e.g., under a nitrogen stream or in a low-humidity room) if possible.
Weighing: Weigh the desired amount of methyl 4-bromo-3H-indazole-7-carboxylate powder into a sterile, amber microcentrifuge tube (the compound may be light-sensitive).
Solvent Addition: Break the seal on a new, unopened bottle of anhydrous DMSO (≥99.9% purity, packaged under argon). Immediately add the required volume to achieve your target concentration (e.g., 10 mM).
Kinetic Disruption:
Vortex the solution vigorously for 60 seconds.
Place the tube in a water bath set to 37°C for 5–10 minutes. Rationale: Heat provides the thermodynamic energy required to break the
π−π
stacking and hydrogen bonds.
Transfer to an ultrasonic bath for 10–15 minutes. Rationale: Acoustic cavitation creates localized temperature and pressure gradients that physically shatter microscopic crystal lattices without degrading the molecule[5].
Validation Step: Centrifuge the tube at 10,000 x g for 5 minutes. Carefully inspect the bottom of the tube against a dark background. If a white pellet is visible, the compound has not fully dissolved.
Storage: Immediately aliquot the clear solution into single-use volumes (e.g., 10 µL) and store at -80°C. Rationale: Single-use aliquots prevent freeze-thaw cycles, which are the primary trigger for polymorph crystallization[3][4].
Protocol B: Rescuing a Precipitated Stock Solution
Causality Focus: If a previously clear stock has turned cloudy, it has likely absorbed water or transitioned to a lower-energy polymorph.
Initial Heating: Warm the precipitated aliquot in a 37°C to 50°C water bath for 15 minutes.
Sonication: Sonicate for 15 minutes.
Assessment: If the solution clears, the precipitation was likely due to a freeze-thaw induced polymorph shift. If it remains cloudy, the DMSO has absorbed too much atmospheric water[4].
Co-Solvent Rescue (If water contamination is confirmed): You cannot remove water from the DMSO easily. Instead, add 5–10% (v/v) of a less hygroscopic, highly polar co-solvent like DMF (Dimethylformamide) or THF (Tetrahydrofuran) and re-sonicate. Note: Ensure your downstream biological or chemical assay can tolerate the chosen co-solvent.
Frequently Asked Questions (FAQs)
Q: My stock solution was perfectly clear yesterday, but today there are needle-like crystals at the bottom of the tube at room temperature. What happened?A: You are observing Ostwald's Rule of Stages. The manufacturer likely supplied the compound in an amorphous (or higher-energy crystalline) state, which dissolved easily. Over 24 hours, the dissolved molecules re-associated into their lowest-energy, most stable crystalline polymorph, which has a solubility limit lower than your current concentration[3][5]. You must heat and sonicate to redissolve, then immediately aliquot and freeze.
Q: Can I adjust the pH of the DMSO to improve solubility?A: No. pH is an aqueous concept. While adjusting the pH of an aqueous buffer can ionize certain functional groups to improve solubility, adding acid or base to DMSO can cause unpredictable chemical degradation (especially hydrolysis of the methyl ester at position 7). Stick to manipulating temperature, kinetic energy (sonication), and solvent purity.
Q: I need to dilute my 10 mM DMSO stock into an aqueous assay buffer (PBS), but it immediately turns cloudy. How do I fix this?A: This is "solvent crash." The indazole derivative is highly lipophilic and insoluble in water. When the DMSO is diluted into PBS, the compound loses its solvation cavity. To fix this:
Perform a serial dilution in DMSO first, then spike the lowest possible concentration directly into the vigorously vortexing aqueous buffer.
Consider adding a biologically compatible surfactant (e.g., 0.01% Tween-20 or BSA) to the aqueous buffer before adding the DMSO stock to act as a carrier for the lipophilic molecule.
References
Ziath. Samples in DMSO: What an end user needs to know. Ziath Ltd. Retrieved from: [Link]
Kansız, S. Exploring the Hirshfeld Surface Analysis of an Indazole Derivative Compound. ResearchGate. Retrieved from:[Link]
National Institutes of Health (NIH). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PMC. Retrieved from: [Link]
Ziath. The Effects of Water on DMSO and Effective Hydration Measurement Freezing Point Depression of DMSO. Ziath Ltd. Retrieved from:[Link]
Technical Support Center: Optimization & Troubleshooting for Indazole Bromination
Welcome to the Technical Support Center for heterocyclic functionalization. This guide is specifically engineered for researchers and drug development professionals facing regioselectivity and over-reaction challenges du...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for heterocyclic functionalization. This guide is specifically engineered for researchers and drug development professionals facing regioselectivity and over-reaction challenges during the electrophilic aromatic substitution (SEAr) of methyl 4-bromo-1H-indazole-7-carboxylate (often referred to by its tautomeric name, methyl 4-bromo-3H-indazole-7-carboxylate).
Below, we deconstruct the mechanistic causality of byproduct formation, provide targeted troubleshooting matrices, and outline a self-validating protocol to achieve high-fidelity regioselective bromination.
System Overview: Mechanistic Pathways
To control the reaction, we must first map the kinetic and thermodynamic pathways of the indazole core. The diagram below illustrates how solvent, temperature, and pH dictate the trajectory of the bromination event.
Reaction pathways in the bromination of methyl 4-bromo-1H-indazole-7-carboxylate.
Frequently Asked Questions (FAQs)
Q: How do the existing substituents on methyl 4-bromo-1H-indazole-7-carboxylate dictate regioselectivity?A: The regiochemical outcome is a delicate balance of competing electronic and steric effects 1. The C-7 methyl ester is an electron-withdrawing group that deactivates the benzene ring but directs electrophiles meta (towards C-5). Concurrently, the C-4 bromine atom acts as an ortho/para director, which synergistically activates the C-5 position. However, kinetic studies confirm that the C-3 position of the pyrazole ring is inherently the most nucleophilic site under neutral conditions 2. This creates a fierce kinetic competition between C-3 and C-5, making strict control of pH and temperature mandatory to prevent isomeric mixtures.
Q: Why am I observing N-bromination instead of ring bromination?A: N-bromination is a rapid, kinetically favored process, particularly in non-polar aprotic solvents. However, this N-bromo intermediate is thermodynamically unstable. It acts as a halogen-transfer agent, eventually rearranging to the C-3 bromo derivative via a Friedel-Crafts-type SEAr mechanism 3. To facilitate this rearrangement and eliminate N-brominated byproducts, you must utilize polar solvents (like DMF) that stabilize the polar transition states required for carbon-core bromination.
Q: What causes the formation of the 3,5-dibrominated byproduct, and how can I eliminate it?A: Over-bromination occurs when the reaction temperature exceeds 5 °C or when a localized excess of the brominating agent is present. N-Bromosuccinimide (NBS) is the preferred reagent due to its mild profile compared to elemental Br₂ 4. To eliminate the dibrominated byproduct, restrict NBS to exactly 1.05 equivalents and maintain the reaction strictly at 0–5 °C. Lower temperatures suppress the thermal energy required to overcome the activation barrier for the secondary bromination event at the sterically hindered C-5 position 5.
Troubleshooting Matrix: Resolving Specific Byproduct Profiles
Use the following data table to diagnose and correct deviations in your byproduct profile.
Observed Byproduct Profile
Mechanistic Root Cause
Recommended Corrective Action
High C-5 Regioisomer Yield
Acidic medium protonates the indazole N2, forming an indazolium cation that deactivates C-3, pushing substitution to the benzene ring 6.
Transition to strictly neutral conditions. If using acidic solvents, switch to DMF or add catalytic NaOAc to buffer the system 2.
3,5-Dibromination
Excess electrophile and high thermal energy overcoming the activation barrier for secondary SEAr.
Limit NBS to 1.0–1.05 eq. Maintain strict 0–5 °C temperature control throughout the addition phase 5.
Persistent N-Bromination
Insufficient thermodynamic driving force for rearrangement to the carbon core.
Switch solvent to DMF; increase reaction time to allow complete thermodynamic rearrangement 3.
Ester Hydrolysis
Adventitious water in the presence of acidic byproducts (succinimide/HBr) cleaving the C-7 methyl ester.
Use strictly anhydrous solvents. Quench promptly with cold aqueous Na₂S₂O₃ to neutralize acidic bromonium sources.
This step-by-step methodology is designed to achieve >90% regioselectivity for the C-3 position while actively suppressing C-5 bromination and di-bromination.
Substrate Solvation: In an oven-dried, argon-flushed round-bottom flask, dissolve 10.0 mmol of methyl 4-bromo-1H-indazole-7-carboxylate in 50 mL of anhydrous DMF (0.2 M).
Causality: DMF is a polar aprotic solvent that stabilizes the SEAr transition state and facilitates the rearrangement of any kinetic N-bromo intermediates into the desired C-3 product 3.
Thermal Equilibration: Submerge the flask in an ice-water bath and allow the internal temperature to equilibrate to 0–2 °C for 15 minutes.
Causality: Strict thermal control prevents the system from overcoming the activation energy threshold for C-5 bromination, effectively locking out the di-bromination pathway 5.
Electrophile Introduction: Weigh exactly 10.5 mmol (1.05 eq) of freshly recrystallized NBS. Add the NBS to the reaction mixture in five equal portions over a 30-minute period.
Causality: Portion-wise addition prevents localized concentration gradients of the electrophile, which is the primary driver of 3,5-dibromination 2.
Reaction Maturation (Self-Validation Step): Stir the mixture at 0–5 °C for 2 hours. Monitor the reaction via LC-MS.
Validation: The reaction is complete when the starting material mass is consumed, coinciding with a single dominant product peak. If a +79 Da mass (dibromination) begins to appear, proceed immediately to step 5.
Quenching & Neutralization: Quench the reaction by pouring the mixture into 100 mL of ice-cold saturated aqueous Na₂S₂O₃.
Causality: Thiosulfate instantly reduces any unreacted NBS or active bromine species, halting the reaction kinetically and preventing workup-induced over-bromination [[7]]().
Isolation: Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with 5% aqueous LiCl (3 x 50 mL) to selectively partition and remove residual DMF.
Drying & Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product. Purify via recrystallization from ethanol or silica gel chromatography if necessary.
Technical Support Center: Resolving HPLC Peak Tailing for Methyl 4-bromo-3H-indazole-7-carboxylate
Welcome to the technical support guide for the chromatographic analysis of methyl 4-bromo-3H-indazole-7-carboxylate. This document provides in-depth troubleshooting strategies, with a primary focus on resolving the commo...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support guide for the chromatographic analysis of methyl 4-bromo-3H-indazole-7-carboxylate. This document provides in-depth troubleshooting strategies, with a primary focus on resolving the common issue of peak tailing in reversed-phase High-Performance Liquid Chromatography (HPLC). The principles and methodologies described herein are designed to empower researchers, scientists, and drug development professionals to achieve symmetric, reproducible peaks for accurate quantification.
Understanding the Analyte: Methyl 4-bromo-3H-indazole-7-carboxylate
Before troubleshooting, it is crucial to understand the chemical nature of the target analyte. Methyl 4-bromo-3H-indazole-7-carboxylate is a heterocyclic compound. The indazole ring system contains nitrogen atoms that can act as weak bases.[1][2] This basicity is the most probable root cause of peak shape issues in reversed-phase HPLC.
Specifically, basic compounds like indazole derivatives can interact with the silica backbone of the stationary phase through a secondary retention mechanism, leading to peak tailing.[3][4] The primary goal of this guide is to diagnose and systematically eliminate these undesirable interactions.
Frequently Asked Questions (FAQs)
Q1: What is peak tailing and why is it a problem?
A1: Peak tailing is a common chromatographic distortion where the back half of the peak is wider than the front half.[5] It is quantitatively measured using the Tailing Factor (Tf) or Asymmetry Factor (As), where a value greater than 1.2 often indicates a problem.[3] Tailing is problematic because it reduces resolution between adjacent peaks, complicates peak integration, and compromises the accuracy and precision of quantification.
Q2: I'm seeing peak tailing specifically for my indazole compound. What is the most likely cause?
A2: The most probable cause is the interaction between the basic nitrogen groups on your indazole analyte and acidic residual silanol groups (Si-OH) on the surface of the silica-based HPLC column.[4][6] This secondary interaction holds onto a fraction of the analyte molecules for longer than the primary reversed-phase mechanism, resulting in a "tail." This issue is especially prominent when the mobile phase pH is not optimized.[6]
Q3: What is an acceptable Tailing Factor?
A3: According to United States Pharmacopeia (USP) General Chapter <621>, the acceptance criterion for peak symmetry is typically a tailing factor between 0.8 and 1.8, unless otherwise specified in a particular monograph.[7][8] For robust quantitative methods, aiming for a Tailing Factor as close to 1.0 as possible is always best practice.
Q4: Can my sample concentration cause peak tailing?
A4: Yes. Injecting too much sample can lead to "mass overload" or "column overload," where the stationary phase becomes saturated. This can cause peak distortion, including both tailing and fronting.[9][10] A simple test is to inject a 1:10 dilution of your sample; if the peak shape improves significantly, you are likely overloading the column.[11]
Systematic Troubleshooting Guide
This guide follows a logical progression from simple instrumental checks to more complex chemical optimizations.
Level 1: Initial System & Method Checks
Before altering the chemistry of your method, it is essential to rule out common system-level problems.
Extra-Column Volume: Excessive tubing length or wide internal diameter tubing between the injector, column, and detector can cause band broadening that appears as tailing.[6] Ensure all connections are tight and tubing is as short and narrow as feasible.
Column Overload: As mentioned in the FAQ, inject a diluted sample to rule out mass overload.[11]
Column Health: An old or contaminated column can exhibit poor peak shape. If you use a guard column, remove it and re-inject; if the peak shape improves, the guard column needs replacement.[11] If the problem persists, the analytical column itself may be compromised by contamination or bed deformation.[3]
Level 2: Chemical & Method-Based Optimization
If Level 1 checks do not resolve the issue, the problem is almost certainly chemical in nature. The primary focus is to control the ionization states of both the analyte and the stationary phase.
The indazole moiety has a pKa of approximately 1.04 for its conjugate acid.[1][2] The acidic silanol groups on a typical silica column have a pKa around 3.8-4.2.[12] Interactions are strongest when the basic analyte is protonated (positively charged) and the silanols are deprotonated (negatively charged).[3]
Our strategy is to manipulate the mobile phase pH to ensure a single, consistent state for both the analyte and the column surface.
Troubleshooting Workflow Diagram
The following diagram outlines the logical flow for diagnosing and resolving peak tailing.
Caption: A systematic workflow for troubleshooting HPLC peak tailing.
Detailed Experimental Protocols
Protocol 1: Mobile Phase pH Optimization
The goal is to operate at a pH at least 2 units away from the analyte's pKa to ensure it exists in a single ionic state.[13][14] For a basic compound like methyl 4-bromo-3H-indazole-7-carboxylate, lowering the pH is the most effective strategy.[15] At a low pH (e.g., pH < 3), the residual silanol groups on the column are protonated (neutral), minimizing their ability to interact with the now-protonated (positively charged) basic analyte.[12][16]
Step-by-Step Methodology:
Prepare Aqueous Buffer: Prepare a 10-20 mM phosphate or formate buffer. For example, to target pH 2.8, you can use a solution of phosphoric acid and adjust with sodium hydroxide, or use formic acid and adjust with ammonium hydroxide.
Measure and Adjust pH:Crucially, measure and adjust the pH of the aqueous portion of the mobile phase before adding the organic modifier (e.g., acetonitrile or methanol). [17][18]
Prepare Mobile Phase: Mix the pH-adjusted aqueous buffer with the organic modifier to your desired ratio (e.g., 50:50 v/v).
Equilibrate and Test: Equilibrate the HPLC system with the new mobile phase for at least 10-15 column volumes. Inject your standard and evaluate the peak shape.
Iterate: Test mobile phases at pH 3.0, 2.8, and 2.5 to find the optimal condition for peak symmetry.
Protocol 2: Column Selection and Evaluation
If pH optimization alone is insufficient, the column itself is the next variable to address. Modern HPLC columns offer significant improvements in mitigating silanol interactions.
Step-by-Step Methodology:
Select an Appropriate Column: Choose a modern, high-purity, "Type B" silica column that is fully end-capped.[4] End-capping chemically converts most of the active silanol groups into less reactive species.[15]
Consider Alternative Chemistries: If tailing persists on a standard C18 column, consider columns with alternative stationary phases:
Polar-Embedded Phases: These columns have a polar group embedded in the alkyl chain, which helps to shield the analyte from silanol interactions.[6]
Hybrid Silica Particles: Columns based on bridged ethylene hybrid (BEH) or charged surface hybrid (CSH) technology offer improved pH stability and reduced silanol activity, often providing excellent peak shapes for basic compounds.[4][19]
Install and Condition: Install the new column according to the manufacturer's instructions. Condition it with the optimized low-pH mobile phase from Protocol 1.
Evaluate Performance: Inject your standard and compare the tailing factor to that obtained with the previous column.
Data Summary: Expected Impact of Optimization Strategies
The following table summarizes the expected outcomes of the troubleshooting steps on the USP Tailing Factor (Tf).
Strategy Implemented
Typical Starting Tf
Expected Tf After Implementation
Rationale
No Optimization (e.g., pH 7.0 Mobile Phase, older Type A column)
> 2.0
-
Strong interaction between ionized silanols and basic analyte.[3]
Mobile Phase pH Adjustment (pH lowered to 2.8)
2.2
1.3 - 1.5
Protonation of silanol groups significantly reduces secondary interactions.[16]
Use of Modern End-Capped Column (with low-pH mobile phase)
1.4
1.0 - 1.2
High-purity silica and effective end-capping minimize available silanol sites.[15]
Use of Hybrid Particle Column (e.g., CSH, with low-pH mobile phase)
1.4
1.0 - 1.2
Surface charge and particle technology further repel basic analytes from interaction sites.[19]
Visualizing the Core Problem: Analyte-Silanol Interaction
The diagram below illustrates the undesirable ionic interaction that causes peak tailing and how lowering the mobile phase pH mitigates it.
methyl4-bromo-3H-indazole-7-carboxylate vs 5-bromo-indazole derivatives in binding affinity
Comparative Binding Affinity Guide: Methyl 4-Bromo-1H/3H-Indazole-7-Carboxylate vs. 5-Bromo-Indazole Derivatives The Indazole Scaffold in Targeted Drug Discovery The indazole core is a privileged heterocyclic motif in me...
Author: BenchChem Technical Support Team. Date: April 2026
Comparative Binding Affinity Guide: Methyl 4-Bromo-1H/3H-Indazole-7-Carboxylate vs. 5-Bromo-Indazole Derivatives
The Indazole Scaffold in Targeted Drug Discovery
The indazole core is a privileged heterocyclic motif in medicinal chemistry, frequently serving as an ATP-mimetic in kinase inhibitors or a core scaffold for G-protein coupled receptor (GPCR) modulators. However, the precise spatial orientation of substituents on the benzenoid ring fundamentally alters the molecule's binding affinity, target selectivity, and mechanism of action.
This technical guide provides a rigorous comparative analysis between two distinct substitution patterns: the 5-bromo-indazole scaffold and the methyl 4-bromo-1H/3H-indazole-7-carboxylate scaffold. By analyzing their structure-activity relationships (SAR), we elucidate how shifting a halogen vector and introducing a carboxylate moiety dictates entirely different pharmacological trajectories.
Structural & Mechanistic Divergence
The 5-Bromo-Indazole Vector: Hydrophobic Insertion and Halogen Bonding
The placement of a bromine atom at the C5 position of the indazole ring projects the halogen directly into solvent-inaccessible, deep hydrophobic pockets of target proteins.
Kinase Inhibition: In kinases such as Akt and TTK, the indazole core binds to the hinge region, while the C5-bromine acts as a critical vector for exploring the hydrophobic back-pocket, often serving as a synthetic handle for Suzuki coupling to introduce larger aryl groups 1 [1].
GPCR Activation: In synthetic cannabinoid receptor agonists (SCRAs) like ADB-5'Br-BUTINACA, the 5-bromo substitution significantly enhances binding affinity to the CB1 receptor by acting as a halogen bond donor, establishing non-covalent interactions with electron-rich residues within the receptor's transmembrane domains2 [2].
The Methyl 4-Bromo-7-Carboxylate Vector: Bidentate H-Bonding and Steric Anchoring
Moving the bromine to the C4 position while introducing a methyl carboxylate at C7 radically changes the pharmacophore.
Bidentate Interactions: The C7-carboxylate (or its derived carboxamide) establishes a bidentate hydrogen-bonding network. This is highly effective for targeting the PA-PB1 interface of influenza polymerase, where the 7-position mimics key peptide interactions 3 [3].
Steric Clashing vs. Anchoring: The C4-bromine projects perpendicularly to the C5 vector. While it may cause steric clashes in standard kinase ATP-pockets, it perfectly anchors into tight sub-pockets in specific targets like neuronal Nitric Oxide Synthase (nNOS), providing selectivity that C5-analogs cannot achieve.
Quantitative Binding Affinity Comparison
The table below summarizes the contrasting binding affinities and primary targets dictated by these two scaffolds.
Bidentate H-bonding via C7-carboxylate; C4-Br provides steric anchoring.
4-Bromo-indazole derivatives
nNOS
Potent (Comparable to 7-NI)
Steric fit in tight sub-pockets inaccessible to C5-substituted analogs.
Experimental Workflows for Affinity Validation
To ensure rigorous scientific integrity, the binding affinities of these distinct scaffolds must be evaluated using methodologies tailored to their specific mechanisms. The following protocols are designed as self-validating systems.
Protocol A: Microscale Thermophoresis (MST) for 7-Carboxylate Derivatives
Causality: The binding of 7-carboxylate derivatives relies heavily on delicate hydrogen-bond networks. Surface Plasmon Resonance (SPR) requires ligand or protein immobilization, which can sterically hinder the C7-vector. MST is chosen because it measures binding in free solution, preserving the native conformational dynamics of the target protein.
Sample Preparation: Fluorescently label the target protein (e.g., PA-C domain) using an NHS-ester dye targeting surface lysines. Purify via size-exclusion chromatography to remove free dye.
Titration Series: Prepare a 16-step 2-fold serial dilution of the methyl 4-bromo-1H-indazole-7-carboxylate derivative in assay buffer (containing 0.05% Tween-20 to prevent aggregation).
Incubation: Mix the serial dilutions 1:1 with a constant concentration of the labeled protein (e.g., 50 nM final). Incubate for 15 minutes at room temperature.
Thermophoresis Measurement: Load samples into MST capillaries. Apply an IR-laser to induce a microscopic temperature gradient and record the directed movement of the fluorescent molecules.
Self-Validation Step: Run a parallel assay using a heat-denatured version of the target protein. If the thermophoretic shift disappears in the denatured control, it validates that the measured
Kd
is strictly dependent on the native, folded binding pocket and not non-specific aggregation.
Protocol B: AequoScreen® Assay for 5-Bromo-Indazole CB1 Agonists
Causality: For 5-bromo-indazole derivatives targeting GPCRs (like CB1), static binding affinity (
Kd
) does not differentiate between an agonist and an antagonist. The AequoScreen assay is selected because it measures intracellular calcium flux via aequorin luminescence, directly quantifying the functional activation (
EC50
) driven by the C5-bromine hydrophobic insertion.
Cell Culture: Plate CHO-K1 cells co-expressing the human CB1 receptor, G
α16
(to force coupling to the calcium pathway), and apoaequorin in 96-well plates.
Coelenterazine Loading: Incubate the cells with 5 μM coelenterazine h for 4 hours in the dark to reconstitute active aequorin.
Compound Addition: Inject varying concentrations of the 5-bromo-indazole derivative (1 pM to 10 μM) directly into the wells using a luminometer equipped with fluidics.
Signal Acquisition: Record the flash luminescence integrated over 20 seconds immediately following compound injection.
Self-Validation Step: Pre-treat a control set of cells with 1 μM Rimonabant (a highly selective CB1 inverse agonist) for 15 minutes prior to adding the 5-bromo derivative. Complete ablation of the luminescent signal in this control validates that the calcium flux is exclusively mediated by specific CB1 receptor activation.
SAR Logical Workflow Visualization
Logical workflow of SAR mechanisms and binding affinity validation for indazole derivatives.
References
BenchChem. An In-depth Technical Guide to the 5-Bromo-1H-Indazole Core: Synthesis, Properties, and Applications in Drug Discovery.
ResearchGate. In vitro CB1 receptor activity of halogenated indazole synthetic cannabinoid receptor agonists.
NIH PubMed Central. Design, synthesis and biological evaluation of a novel class of indazole-containing compounds with potent anti-influenza activities targeting the PA-PB1 interface.
UCSF Shokat Lab. Synthesis and evaluation of indazole based analog sensitive Akt inhibitors.
ACS Publications. Indazole- and Indole-5-carboxamides: Selective and Reversible Monoamine Oxidase B Inhibitors with Subnanomolar Potency.
comparative reactivity of methyl4-bromo-3H-indazole-7-carboxylate and ethyl ester analogs
As a Senior Application Scientist in early-stage drug discovery, selecting the optimal building block is rarely just about the core scaffold; it is about orchestrating a sequence of orthogonal reactions. The 4-bromo-3H-i...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist in early-stage drug discovery, selecting the optimal building block is rarely just about the core scaffold; it is about orchestrating a sequence of orthogonal reactions. The 4-bromo-3H-indazole-7-carboxylate scaffold is a privileged, trifunctional pharmacophore. It offers an N-H group for targeted alkylation, a C4-bromide for transition-metal-catalyzed cross-coupling, and a C7-carboxylate for subsequent derivatization into amides or alcohols[1][2].
A critical, yet often overlooked, strategic decision in synthetic route design is the selection of the C7-ester protecting group—most commonly methyl or ethyl. This guide objectively compares the reactivity profiles of the methyl and ethyl ester analogs, providing mechanistic insights and self-validating experimental workflows to optimize your synthetic campaigns.
Fig 1. Trifunctional reactivity map of the 4-bromo-indazole-7-carboxylate scaffold.
Structural & Electronic Profiling
To master the reactivity of this scaffold, we must first deconstruct its three functional nodes:
The Indazole Core (Annular Tautomerism): The indazole ring presents annular tautomerism regarding the position of the NH hydrogen atom, existing in equilibrium between the 1H (benzenoid) and 2H/3H (quinonoid) forms[3]. While the 1H-tautomer is thermodynamically predominant in solution, direct alkylation typically yields a mixture of N1 and N2 isomers[2][3]. Regioselectivity must be strictly controlled via base and solvent selection.
The C4-Bromide: This acts as a prime electrophile for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. The electron-rich nature of the indazole core slightly deactivates the aryl bromide, but it remains sufficiently primed for Pd(0) oxidative addition.
The C7-Ester: Conjugated with the aromatic system, the ester at C7 is relatively stable. However, the choice between a methyl and an ethyl ester fundamentally alters the steric environment around the carbonyl carbon, dictating the kinetics of downstream saponification and nucleophilic acyl substitution.
Comparative Reactivity: Methyl vs. Ethyl Ester
The decision to deploy a methyl ester versus an ethyl ester hinges on three operational parameters: steric hindrance, transesterification risks, and physical properties.
Steric Hindrance and the Bürgi-Dunitz Trajectory
The reactivity of esters in nucleophilic substitution reactions (such as saponification) is heavily dictated by steric hindrance. Nucleophilic attack at the ester carbonyl requires the nucleophile (e.g., hydroxide) to approach at the Bürgi-Dunitz angle (~107°).
The ethyl group possesses an additional freely rotating sigma bond (C-C), allowing the terminal methyl group to sweep a larger steric volume. This dynamic shielding partially blocks the trajectory of the incoming nucleophile, increasing the activation energy required to form the tetrahedral intermediate. Consequently, the methyl ester undergoes hydrolysis and direct amidation significantly faster than the ethyl analog .
Transesterification Risks in Cross-Coupling
When conducting high-temperature cross-coupling reactions at the C4-bromide (e.g., Suzuki couplings) in alcoholic solvents, transesterification is a prevalent side reaction. Utilizing the ethyl ester in a methanol-containing solvent system will inevitably lead to a mixture of methyl and ethyl esters, complicating chromatographic isolation. The ester choice must strictly match the alcoholic solvent used in intermediate steps.
Quantitative & Qualitative Comparison
Parameter
Methyl 4-bromo-3H-indazole-7-carboxylate
Ethyl 4-bromo-3H-indazole-7-carboxylate
Steric Hindrance
Low
Moderate (due to rotating terminal methyl)
Hydrolysis Rate (Saponification)
Fast (Typically 1-2 hours at RT)
Slower (Often requires heating to 40-50°C)
Direct Amidation Reactivity
Moderate (Viable with strong nucleophiles)
Poor (Often requires prior hydrolysis to acid)
Lipophilicity (LogP)
Lower
Higher (Improves solubility in DCM/Toluene)
Crystallinity
High (Excellent for recrystallization)
Moderate (Prone to forming oils or gums)
Self-Validating Experimental Workflows
To ensure high yields and prevent catalyst poisoning, functionalization of this scaffold must follow a specific sequence: N-Alkylation
→
C4-Cross-Coupling
→
C7-Saponification . Leaving the N-H unprotected during palladium catalysis often leads to off-target Buchwald-Hartwig amination or catalyst deactivation.
Fig 2. Sequential functionalization workflow optimizing yield and preventing side reactions.
Protocol 1: Regioselective N1-Alkylation
Causality: Using
Cs2CO3
in DMF strongly favors N1-alkylation. The large ionic radius of the cesium cation facilitates a chelation mechanism, coordinating between the indazole N2 atom and the C7-carbonyl oxygen, thereby directing the incoming electrophile exclusively to the N1 position[3][4].
Dissolve the indazole ester (1.0 eq) in anhydrous DMF (0.2 M).
Add
Cs2CO3
(1.5 eq) and stir at room temperature for 15 minutes.
Add the alkyl halide (1.2 eq) dropwise. Heat to 60°C for 4 hours.
Validation Checkpoint: Analyze via LC-MS. The product will show an
[M+H]+
shift corresponding to the alkyl addition. To confirm N1 vs. N2 regioselectivity, perform a 1H-NMR NOESY experiment: the N1-alkyl group will show a strong Nuclear Overhauser Effect (NOE) correlation to the C7-ester protons, which is absent in the N2-isomer[4].
Protocol 2: Suzuki-Miyaura Cross-Coupling at C4
Causality:
Pd(dppf)Cl2
is selected due to the large bite angle of the dppf ligand, which accelerates the reductive elimination step, effectively overcoming the steric hindrance imposed by the adjacent C3 position.
Combine the N-alkylated indazole (1.0 eq), aryl boronic acid (1.3 eq), and
K3PO4
(2.0 eq) in a 1,4-dioxane/water mixture (4:1, 0.1 M).
Degas the solution by sparging with
N2
for 10 minutes.
Add
Pd(dppf)Cl2
(0.05 eq) and heat to 90°C for 6 hours.
Validation Checkpoint: The isotopic doublet characteristic of bromine (
79Br/81Br
in a 1:1 ratio) will disappear in the mass spectrum, replaced by a single
[M+H]+
peak of the coupled product.
Protocol 3: Saponification of the C7-Ester
Causality: LiOH is preferred over NaOH or KOH. The
Li+
cation acts as a mild Lewis acid, coordinating the carbonyl oxygen to increase its electrophilicity. This is particularly critical if the sterically hindered ethyl ester was utilized.
Dissolve the coupled ester in THF/MeOH/
H2O
(2:1:1, 0.1 M). (Note: If hydrolyzing the ethyl ester, substitute MeOH with EtOH to prevent transient methyl ester formation).
Add LiOH monohydrate (3.0 eq).
Stir at room temperature for 2 hours (for methyl ester) or heat to 45°C for 4-6 hours (for ethyl ester).
Validation Checkpoint: TLC monitoring (100% EtOAc) will reveal the consumption of the starting material and the appearance of a highly polar baseline spot. Upon acidification with 1M HCl to pH 3 during workup, the free carboxylic acid will precipitate as a white/off-white solid.
MDPI
Title: Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives
URL:[Link]
Beilstein Journals
Title: Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations
URL:[Link]
A Comparative Guide to the Synthesis of Indazole-Based API Scaffolds: Benchmarking Methyl 4-bromo-3H-indazole-7-carboxylate
Introduction: The Indazole Nucleus as a Privileged Scaffold in Drug Discovery The indazole ring system, a bicyclic heterocycle composed of a benzene ring fused to a pyrazole ring, is a cornerstone of modern medicinal che...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Indazole Nucleus as a Privileged Scaffold in Drug Discovery
The indazole ring system, a bicyclic heterocycle composed of a benzene ring fused to a pyrazole ring, is a cornerstone of modern medicinal chemistry.[1][2] Its unique structural and electronic properties allow it to serve as a versatile scaffold, capable of engaging with a wide array of biological targets. Consequently, indazole derivatives are integral to numerous therapeutic agents, including potent kinase inhibitors for oncology, anti-inflammatory compounds, and treatments for neurodegenerative diseases.[3][4][5]
The efficacy and novelty of a potential drug molecule often hinge on the strategic functionalization of the core scaffold. This places immense importance on the selection of starting materials, or precursors, which dictate the synthetic routes available, overall yield, and impurity profile of the final Active Pharmaceutical Ingredient (API).[6] This guide provides a comprehensive technical comparison of synthetic pathways originating from methyl 4-bromo-3H-indazole-7-carboxylate , a highly functionalized and promising precursor. We will benchmark its performance against an alternative, more classical synthetic approach, providing researchers and drug development professionals with the data and insights necessary to make informed decisions in their synthetic campaigns.
Comparative Synthesis of a Model API Target: A Substituted 3-Aminoindazole
For the purpose of this guide, we will focus on the synthesis of a model 3-amino-4-aryl-indazole-7-carboxylate scaffold. This structure is representative of many kinase inhibitors, which often feature an amino group at the 3-position for key hydrogen bonding interactions and an aryl group at the 4-position for occupying a hydrophobic pocket in the enzyme's active site.
Pathway A: Synthesis via Methyl 4-bromo-3H-indazole-7-carboxylate
This modern approach leverages a pre-functionalized indazole core, allowing for late-stage diversification. The bromine atom at the 4-position is strategically placed for cross-coupling reactions, while the ester at the 7-position can be further modified or hydrolyzed.
Conceptual Rationale: The core premise of this pathway is efficiency. By starting with a building block that already contains the indazole nucleus and key functional handles (bromo and ester groups), we aim to reduce the number of synthetic steps required to reach the target scaffold. The bromine atom is an ideal handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, which offers a robust and highly tolerant method for introducing the desired aryl group.[1]
Experimental Workflow:
Caption: Synthetic workflow starting from methyl 4-bromo-3H-indazole-7-carboxylate.
This protocol is adapted from established procedures for coupling bromo-indazoles.[1]
Reagent Setup: In a nitrogen-flushed round-bottom flask, combine methyl 4-bromo-3H-indazole-7-carboxylate (1.0 eq.), the desired arylboronic acid (1.5 eq.), and a base such as potassium carbonate (K₂CO₃, 2.0 eq.).
Solvent Addition: Add a degassed solvent mixture, typically 1,4-dioxane and water (4:1 ratio).
Catalyst Introduction: Add the palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 5 mol%).
Reaction: Heat the mixture under a nitrogen atmosphere, typically to 80-100 °C, and monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Work-up and Purification: Upon completion, cool the reaction, dilute with water, and extract with an organic solvent like ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is then purified by column chromatography on silica gel.
Pathway B: Alternative Synthesis via De Novo Ring Construction
This alternative pathway builds the indazole ring from a more fundamental, less functionalized starting material. This approach is common in large-scale manufacturing where the cost of the initial raw materials is a primary driver.[7][8] We will model this pathway on the synthesis of the 3-aminoindazole core of Lenacapavir, which starts from a substituted benzonitrile.[7][8]
Conceptual Rationale: The strategy here is to construct the heterocyclic ring from inexpensive and readily available commercial materials. This route involves a regioselective bromination of a substituted benzonitrile, followed by a cyclization reaction with hydrazine to form the 3-aminoindazole core. While this may involve more steps initially, it can be more cost-effective for large-scale production.[8]
Experimental Workflow:
Caption: De novo synthesis pathway for a related indazole scaffold.
This protocol is based on the synthesis of a key Lenacapavir intermediate.[8]
Reactor Charging: In a suitable pressure reactor, charge the 3-bromo-2-substituted-benzonitrile (1.0 eq.), hydrazine hydrate (4.0 eq.), and a solvent such as 2-methyltetrahydrofuran (2-MeTHF).
Reaction: Degas the reactor and heat the mixture to approximately 105 °C, stirring for 18-24 hours. The reaction progress should be monitored by an appropriate method (GC-MS or HPLC).
Work-up: After cooling to room temperature, add water to the reaction mixture. Extract the product into an organic solvent (e.g., ethyl acetate).
Purification: Combine the organic layers and wash with brine. After drying and concentrating, the crude product can often be purified by recrystallization or slurrying, avoiding the need for column chromatography on a large scale.[8]
Comparative Data Analysis
The choice of a synthetic pathway is a multi-faceted decision, balancing yield, step count, cost, and scalability. The following table summarizes the key performance indicators for our two competing pathways.
Parameter
Pathway A (via Methyl 4-bromo-indazole)
Pathway B (via De Novo Synthesis)
Justification & Expert Insights
Starting Material
Methyl 4-bromo-3H-indazole-7-carboxylate
2-Chloro-6-methylbenzonitrile
Pathway A's precursor is a specialized, high-value intermediate. Pathway B's starting material is a more common, less expensive commodity chemical.[7]
Number of Steps
Fewer steps to target scaffold (potentially 3)
More steps to target scaffold (potentially 4-5)
Pathway A offers a more direct route due to the pre-installed indazole core. Pathway B requires ring formation and subsequent functional group manipulation.
Late-stage functionalization (Pathway A) can be high-yielding. De novo synthesis (Pathway B) may have lower yields over more steps but can be optimized for scale.
Key Technologies
Palladium-catalyzed cross-coupling
Regioselective bromination, pressure reaction
Pathway A requires expertise in organometallic chemistry. Pathway B relies on more classical, but potentially hazardous (exothermic bromination, hydrazine), reactions.[7]
Scalability
Good; chromatography may be required
Excellent; designed for large-scale production without chromatography[8]
The avoidance of chromatography in Pathway B is a significant advantage for manufacturing, reducing solvent waste and cost.
Flexibility
High; easy to vary the aryl group via Suzuki coupling
Lower; scaffold is built first, diversification comes later
Pathway A is ideal for generating a library of analogues for Structure-Activity Relationship (SAR) studies by simply swapping the boronic acid.[3]
Discussion: Trustworthiness and Strategic Experimental Design
As a Senior Application Scientist, my recommendation depends entirely on the project's goal.
For Early-Stage Discovery and Medicinal Chemistry: Pathway A, utilizing methyl 4-bromo-3H-indazole-7-carboxylate , is unequivocally superior. The ability to rapidly generate a diverse library of analogues by simply changing the coupling partner is invaluable for SAR exploration.[5] The higher cost of the precursor is offset by the speed and flexibility it provides, accelerating the discovery of lead compounds. The self-validating nature of this protocol lies in the robustness of modern cross-coupling reactions, which are well-documented and predictable.
For Process Development and Large-Scale Manufacturing: Pathway B becomes the more logical and trustworthy choice. In API manufacturing, the cost of goods is a critical parameter.[6] A route that begins with an inexpensive, readily available starting material is highly advantageous, even if it involves more steps.[8] The protocol's trustworthiness is established by its demonstrated success on hundred-gram scales and its design to circumvent costly and time-consuming purification methods like column chromatography.[8] The initial investment in optimizing the regioselective bromination and cyclization steps pays dividends at scale.
Conclusion
Methyl 4-bromo-3H-indazole-7-carboxylate stands out as a high-value precursor for the synthesis of complex indazole-based APIs, particularly in the context of drug discovery and lead optimization. Its strategic pre-functionalization enables rapid and efficient access to diverse chemical matter via robust and reliable cross-coupling methodologies.
However, when the focus shifts from discovery to large-scale production, alternative de novo synthesis strategies, while often longer, can provide a more economically viable and scalable route. The choice between these pathways is a strategic one, and this guide provides the objective data and field-proven insights necessary for researchers and drug development professionals to select the optimal approach for their specific objectives. The continued development of both novel, functionalized building blocks and efficient, scalable ring-forming strategies will remain crucial to advancing the synthesis of indazole-based therapeutics.[4]
References
A Comparative Analysis of Indazole Synthesis Routes for Researchers and Drug Development Professionals - Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHHq8KPy4kKEnjpHFOqj2u7qQGJ1lzlMNIn95P3aceBWH4BbYnD_btzc6ufYZpf5B84LI1oy9fxycSQZJa2mX6sP-BDr5gLQ4PWDuJv26xVqXdrYmM_LeX0WNvXHLn6RDDEhzWqtFTloq5oZXq9M3uYzSV51lm7lCO9fpy29VHHZhJ8GJ9xdCbpk91-2-uzd6kDjWAZFCZ47-7Y7ge_h6jgcuLKNMgRdXpAwQcZORAKbLtIVRMC4dHgE6G2dGDjasA-ROJJ]
Design, Synthesis and Biological Evaluation of Derivatives Bearing Indazole Scaffold. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQESF7XLRhp5DtcE1uebhYF6RmspC29erQVQO3IQghJbJ8fNXxv_385UlIuFFcthlgqz6vNYmLvQ79uXYnJqlR4XdfoDdybiX05TrYTzjs9gvD7g0u3NONAGmc296aE-yvxgZTSvJFPvkdT0xsVegQZD1aVSPJqDeiT8-vKaYEIa5irErjQ5DrPiudsi1Hi13B_V6J1E1a9LJDWbmVzKup9VZIIRuqzkHEqZisPgF72q9kqnOe3Jw5CGyFGPVm7HkEI=]
Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGg5tc9YQSgvP5Kx8bq3ftIGpiFQ7c4nfWNG28tx4TNbpNbDk5aGXQE1erXqAqPZKzd56hR7eGE7QKei193MyFtXRTBtrnuy4TN5vYKej_x0JvZ0ZRH9F6pWxyQG94ef5vg4ThaWhYn11lPei_w]
Synthesis molecular docking and DFT studies on novel indazole derivatives. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGAd35UMTKAM6OvO-Bd_cCKdeEOM1DxQZryoqHGBgEwWTJkKtPNu3pOtaa3MMVQyZfyFkMG6ePXB88jh8yKCUQxYoSEnSAgB31FzsvkSv0DUNkY1D4KUuMQYJFLEFOOVMEmaSWc81pk8h1WHpaEwBjqf13cSWVVD9Qi2c0f]
Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE2ZKCZUV6cr843wXTzyx2VJ9FE69ex-465CSTvIs2KmkJBqbZ00C3zru4vWqh4LCT7-Fzto2OnwR0kApTYLQ2AxUJWGKVoagxbldYqtR20bkNOuTVWs6--3CHF6T3dHhjBKKZa]
4-BROMO-7-METHYL-3-(1H)INDAZOLECARBOXYLIC ACID — Chemical Substance Information - NextSDS. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHMKI1Y0FDTQVGvFaxK6bamYaWTReRzzRa-TA5GGtSqNV8i5mArBqty1Kap46oo0e5Vm1bvAuxkIkcMUu4Q3yMVIK-a2FtIow_uny_l3yGpI4iAqHjlsUfwgl1xEMv4ILaqzvN-TcCdMl4I2uTF3iClFre3nn9tryeoJaMmNG3WujjSMGyJlRigmHwz6d-53UDqQZM=]
The synthesis of active pharmaceutical ingredients (APIs) using continuous flow chemistry. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHC3zmWh7lFvXv3VCo9guwin_zTm_3qfl-iIXh-o383qIS8HtytdpgwW4COdPUY8_xZwAWeCIsqayWI1vjewzKhdP4yN5A5sO6-jyyektVtWeJMrTv8lRiAIdbdLx2ugT4d92v04kAVvWE0KnteeuOkG9g=]
Design, Synthesis and Anticandidal Evaluation of Indazole and Pyrazole Derivatives - PMC. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGS7uDZTneVPqcAjm5OtEGzJOY_-1XY-OPSdmrwwQ_AGK4bjBIcyDgqCiB93JAvqSlBDh6WW_82URcwWCjwI7AuTCMBJ3Kt6bzbUb4Y6nV6YBiPbSgkiMgDMU3WitebVW8bXEu2BM_r8Re9UQg=]
Synthesis of 7-Methyl-1H-indazole-3-carboxamide from 7-methyl-indole: An Application Note and Protocol - Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGzA__omM4A1Ec60HlZ3de52wKKZULvf6RVg6qGrEUPxLbmt524HTPPgQwXMEdXzpcxFOpi5OlpAvjBO9xRRAlU3kLpCQFRH1QwE4LeriRWxmfbOZO9rY8yjWeriecIWNOhxNBgDwLph3_1Xpsrdv39caea5NhVXPN0D6uwAR5dHeMGl0XvRwwpTVirOTPR1roPc7l3HPEsOZJNWLsxoR9kTRgiOwd8sVGgnJagklI2UuZCf4v4pUZXz43kWhlGSzFDeNw=]
CJST Synthesis of Pharmacologically Active Indazoles and Its Analogues: A Review. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGgvPMZFZMiahEPXdJxsHGxNwtdgkeZUg0JgGjB5q0W28FnOPFImL9G8clclxr3Ysm1-sinxBNH5sYQfQq7rIzv-eKKsrZc05UHOx1NG4ZKOJ--ExVohksX1U5syUFJ4UOowNTL5CFJKQ_5KNWrHE3396dVCg88-MghMQ6a]
Practical Synthesis of 7-Bromo-4-chloro-1H-indazol-3-amine: An Important Intermediate to Lenacapavir - PMC. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFQWis9mfJ_gsYYkgMAS-bgs-DDAu0EqAgCc3tLfcUKIixfTT-3rzGFkyYs4dpa-RnSRa1TycrTCj-b-kOMGknJYrwNkNYpmbORD2FiNf8w1YOiFfp0LR25cmMxEj9mPFPsoeLUyQfXF_yxzwiX]
An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles - PMC. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFZKD8zRlpEqveEaEfxPN_fuUZdTzVEPTDMdPeu3_5N19njrAPrftIg3f2YK0rtM6RxCluufa65DnElBeMkuqS4C36AqBNwKVsaw-ff7fOtBMZyFXDOFR6hj59IAmR0wS9mkJ2XKoiqeFWyFcU=]
optimizing reaction conditions for bromo-indazole synthesis - Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGFeYAncKD-18vd2-iF0mloTkF8zwJP3PVLVWA_VvsC144hSeJuqZajZSI-_YmVgf0qJj8J4W37oUxekqa8mZRmshZrdlSxqjS1BEZ302pK-Q6c1AbfXH64iswi5ADWOV7K0NMelSPr49mq_NFb8UnXXHphhNUtfze0bVRGk3a3bqyuV1IpIUmTGmjZ5FsyGubZmxaWRPajtQ==]
How to Manufacture a Drug API? A Simple Scheme from synthesis to analysis. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHgY-k1Dn6jwsP_cmnXDc8A4uEKFiUwHzqqf7ABeqBv7f350pmBg8lB2O-yEsHZdXQMfYG--fASkJyYoj8w40BvzIV3RMHoOWxpSinQVM9JGiNtWboU_sDr-Nzh31CSrojK]
Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives - Der Pharma Chemica. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGoYTWBqx79O5D-27o2LzwBFJOnvK5s-qzWEkGpzYdt9vCLixDyrqVMJK-7bMOzElDrgZ1Nv5Tg7MoHUY699bW7JCEyiRVGP9mTVeh7FlzKhBPnK6ktqN_27TY8i6K3gqPUk0JGdfWXLkQMA-xum_ou0RI0t6NECXL5hEQKVLqcB-T_HRcSQaqwFBtr2ULZGF3ccMi7K-hxfvtWxwtTrZXW_W-LpfWQQzeJNumkuLMpU1jJtidjLhr1gPrvsvdpyw4=]
Practical Synthesis of 7-Bromo-4-chloro-1H-indazol-3-amine: An Important Intermediate to Lenacapavir - MDPI. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGHZzcG6v8bamuTdwe0hYhAoqiuNBPDclYRl4spS8AJpsSIayTRy4NhouSIwfO7JIqOq6yhRyYgExmOFEO4GmzYafwpZPV7R3_edNV095q-loLl4wYWahspi9hyj_oLWivnNPo1]
ChemInform Abstract: Synthesis of Indazole Motifs and Their Medicinal Importance: An Overview - ResearchGate. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHaBanf8WXulTy6lLEJ7DwLstQE9HgniM2UT36V5srl01GraaqJIIevoMOQynd8ketSic82s8_0XRVgbsZqS6r4GOrBSJ7gbMUBfcSnoa9jOkf-fUb9lCnLDvbhz-miUb0iNimyE8UnFBxdw_7vTOEUji7Edz4X_-_FiRHLMwXtT_MLYxzNTaTczRNdacLwO-9Ftntg1qDbbMrS8w3sha2m_s2iJy6l1a86l0yDcO8VXdPKVfdQCmN6eXRWE_KrbP4tnovcX-YOUF-k]
Operational Guide: Handling and Disposal Procedures for Methyl 4-bromo-3H-indazole-7-carboxylate In modern drug discovery, functionalized indazoles serve as critical building blocks for synthesizing kinase inhibitors and...
Author: BenchChem Technical Support Team. Date: April 2026
Operational Guide: Handling and Disposal Procedures for Methyl 4-bromo-3H-indazole-7-carboxylate
In modern drug discovery, functionalized indazoles serve as critical building blocks for synthesizing kinase inhibitors and biologically active pharmaceutical ingredients. Methyl 4-bromo-3H-indazole-7-carboxylate (frequently supplied and registered under its tautomeric form, methyl 4-bromo-1H-indazole-7-carboxylate) is a highly valued intermediate due to the reactivity of its bromine atom in palladium-catalyzed cross-coupling reactions[1][2].
However, the very halogenation that makes this compound synthetically useful also dictates strict, legally binding protocols for its handling and disposal. Because it contains bromine, this compound and any solvents it touches must be managed strictly as Halogenated Organic Waste [3][4]. Failure to properly segregate and dispose of halogenated compounds can lead to the formation of toxic dioxins during improper incineration, severe laboratory safety hazards, and exponentially increased waste management costs[4][5].
Chemical Profile & Hazard Assessment
Before initiating any operational protocol, personnel must understand the physicochemical properties and specific hazards of the material. The presence of the bromine atom significantly alters the compound's environmental persistence and toxicity profile.
As a Senior Application Scientist, I cannot overstate the importance of waste segregation at the source. Why do we separate halogenated waste from non-halogenated waste?
Chemical Incompatibility: Mixing halogenated organics with certain non-halogenated solvents (e.g., acetone and chloroform) can cause exothermic reactions or explosions[3].
Incineration Mechanics & Cost: The U.S. Environmental Protection Agency (EPA) mandates that halogenated wastes undergo specialized high-temperature rotary kiln incineration[5]. During combustion, halogens release corrosive hydrobromic (HBr) or hydrochloric (HCl) acids. Facilities must use expensive caustic scrubbers to neutralize these gases[5]. If you mix even a small amount of methyl 4-bromo-3H-indazole-7-carboxylate into a non-halogenated waste carboy, the entire volume must legally be reclassified and treated as halogenated waste, needlessly tripling your disposal costs[4][8].
Operational Safety & Handling Protocol
To ensure a self-validating safety system, every handling step must include a verification check.
Engineering Controls: All weighing, transferring, and reacting of this compound must occur within a certified chemical fume hood to prevent the accumulation of hazardous aerosols[6][9].
Validation: Verify the fume hood flow rate monitor reads between 80–120 fpm before opening the chemical container.
Personal Protective Equipment (PPE): Wear nitrile gloves (consult manufacturer for breakthrough times regarding specific carrier solvents used with the indazole), a fastened lab coat, and ANSI-approved safety goggles[6][9].
Spill Response: In the event of skin contact, immediately remove contaminated clothing (which can hold the chemical against the skin) and wash the affected area with copious amounts of soap and water[6][10]. For surface spills, soak up the solid/solution with inert absorbent pads, place them in a sealed bag, and tag the bag as halogenated hazardous waste[9].
Step-by-Step Disposal Methodology
The following protocol ensures compliance with Resource Conservation and Recovery Act (RCRA) guidelines for laboratory waste[11][12].
Step 1: Container Selection and Compatibility Check
Action: Select a high-density polyethylene (HDPE) or glass waste container specifically designated for halogenated organics.
Validation: Inspect the container for prior residue, bulging, or structural degradation. The container must feature a threaded, vapor-tight cap[10].
Step 2: Segregated Waste Collection
Action: Transfer the spent methyl 4-bromo-3H-indazole-7-carboxylate and its associated reaction solvents (e.g., dichloromethane, chloroform) into the designated halogenated waste container. Do not exceed 5% water content in this stream if possible, as high water content complicates incineration[7].
Validation: Ensure the container is kept closed at all times except when actively adding waste to prevent vapor release[8][9].
Step 3: GHS-Compliant Labeling
Action: Affix a Hazardous Waste Tag to the container before the first drop of waste is added[10]. The label must explicitly state "Hazardous Waste" and list all chemical constituents by their full names (e.g., "Methyl 4-bromo-1H-indazole-7-carboxylate", "Dichloromethane"). Do not use abbreviations or chemical formulas[10].
Validation: Cross-reference the label with the lab's waste log to ensure 100% of the volume is accounted for.
Step 4: Satellite Accumulation Area (SAA) Storage
Action: Store the sealed, labeled container in your laboratory's designated SAA. The container must sit within a secondary containment tray capable of holding 110% of the container's volume[8][9].
Validation: Verify that the total accumulated hazardous waste in the SAA does not exceed the EPA limit of 55 gallons (or 1 quart of acutely toxic P-listed waste)[8][10].
Step 5: EHRS Collection and Final Disposition
Action: Once the container is 3/4 full, submit a waste collection request to your institution's Environmental Health and Radiation Safety (EHRS) department[9]. The waste will be transported to an EPA-permitted facility for high-temperature incineration[4][5].
Waste Workflow Visualization
The following diagram maps the critical decision points in managing halogenated indazole waste, emphasizing the financial and safety impacts of proper segregation.
Figure 1: Decision matrix and disposal workflow for halogenated organic waste.
References
Temple University Environmental Health and Radiation Safety. "Halogenated Solvents in Laboratories." Campus Operations. URL: [Link]
Vanderbilt University Environmental Health and Safety. "Storing Hazardous Waste In Your Laboratory." Vanderbilt University. URL: [Link]
U.S. Environmental Protection Agency (EPA). "Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes." EPA NEPIS Archive. URL:[Link]
Hazardous Waste Experts. "Guidelines for Solvent Waste Recycling and Disposal." Hazardous Waste Experts Blog. URL: [Link]
University of Illinois Division of Research Safety. "Halogenated Organic Liquids - Standard Operating Procedure." Braun Research Group. URL: [Link]
Methyl 4-bromo-3H-indazole-7-carboxylate (often cataloged under its tautomeric form, 1H-indazole, CAS: 2090174-42-6) is a highly valued heterocyclic building block in medicinal chemistry, frequently utilized in the synthesis of kinase inhibitors and targeted therapeutics. However, its specific structural features necessitate rigorous, scientifically grounded safety protocols to mitigate occupational exposure risks.
As a Senior Application Scientist, I have designed this guide to move beyond basic safety data sheets. This document provides a self-validating, mechanistic approach to handling this compound, ensuring that every safety measure is rooted in chemical causality and operational logic.
Mechanistic Hazard Analysis
Understanding why a chemical is hazardous is the first step in effective risk mitigation.
The presence of the bromine atom at the C4 position and the methyl ester at C7 significantly increases the lipophilicity of the indazole scaffold. This lipophilic nature enhances the compound's ability to penetrate the stratum corneum (the outermost layer of the epidermis), increasing the risk of systemic absorption upon dermal contact. Furthermore, halogenated indazoles can act as mild electrophiles, potentially reacting with nucleophilic residues on skin proteins.
These molecular characteristics directly lead to its primary GHS hazards: H302 (Harmful if swallowed), H315 (Causes skin irritation), and H319 (Causes serious eye irritation) as outlined in standard safety profiling (). Because it is handled as a fine crystalline powder, aerosolization presents a secondary inhalation risk.
Personal Protective Equipment (PPE) Matrix
OSHA mandates that PPE selection must be directly correlated to the specific hazard profile of the chemical being handled (). For this brominated indazole, the primary vectors of exposure are dermal contact and inhalation of micro-particulates.
Table 1: Quantitative PPE Specifications for Halogenated Indazoles
PPE Category
Specification / Material
Quantitative Metric
Causality / Rationale
Hand Protection
Nitrile Gloves (Disposable)
Minimum thickness: 0.11 mm; Breakthrough time: >480 min
Nitrile provides superior resistance to lipophilic brominated organics compared to standard latex.
Eye Protection
Safety Goggles (ANSI Z87.1)
Impact rating: D3 (Splash/Droplet)
Protects against airborne micro-particulates and accidental solvent splashing during dissolution.
Body Protection
Tyvek Lab Coat or equivalent
Fabric weight: >1.2 oz/yd²
Prevents particulate accumulation on personal clothing; easily disposable if contaminated.
Respiratory
N95 or P100 Particulate Mask
Filtration efficiency: ≥95% at 0.3 µm
Required only outside of a fume hood or during major spill cleanup to prevent inhalation of fine powder.
Standard Operating Procedure (SOP): Handling & Transfer
A protocol is only as strong as its verification steps. To ensure a self-validating safety system, the dictates that engineering controls must be the primary line of defense, with PPE serving as a supplementary barrier.
Step-by-Step Methodology:
System Verification: Before opening the chemical container, verify that the fume hood airflow is operating at a minimum face velocity of 100 feet per minute (fpm). Check the digital monitor or use a tissue strip to visually confirm negative pressure.
PPE Donning & Inspection: Equip the specified nitrile gloves, safety goggles, and lab coat. Visually inspect gloves for micro-tears by inflating them slightly before use.
Static Mitigation: Methyl 4-bromo-3H-indazole-7-carboxylate is prone to static cling. Use an anti-static weighing spatula and activate an ionizer blower inside the analytical balance enclosure to prevent the powder from aerosolizing.
Transfer Protocol: Weigh the required mass into a pre-tared, sealable vial. Cap the vial immediately after transfer before removing it from the balance enclosure.
Decontamination: Wipe down the balance pan and surrounding fume hood surfaces with a lint-free wipe moistened with a 70% isopropanol/water solution. The solvent dissolves residual lipophilic powder, preventing cross-contamination.
Operational workflow for handling methyl 4-bromo-3H-indazole-7-carboxylate.
Spill Response & Decontamination Protocol
In the event of a spill, the primary objective is to prevent the aerosolization of the brominated powder. Dry sweeping is strictly prohibited.
Step-by-Step Methodology:
Scale Assessment: Determine if the spill is minor (<50g, localized to the hood) or major (>50g, or outside the hood). For major spills, immediately evacuate the area and contact Environmental Health and Safety (EHS).
Dust Suppression: For minor spills, lightly mist the spilled powder with a 70% isopropanol solution, or place wet paper towels directly over the solid to suppress dust generation.
Collection: Use a non-sparking scoop to collect the moistened material. Transfer the slurry into a wide-mouth, sealable hazardous waste container.
Surface Decontamination: Wash the spill area with a mild detergent solution, followed by an isopropanol wipe to ensure all lipophilic residues are dissolved and removed.
Validation: As a final self-validating step, inspect the area visually under bright light to confirm the absolute absence of crystalline residue.
Spill response decision tree and cleanup methodology.
Disposal Plan
Under the EPA's Resource Conservation and Recovery Act (RCRA) regulations, brominated organic compounds must be treated as hazardous waste due to their potential environmental toxicity and persistence ().
Step-by-Step Methodology:
Segregation: Never mix halogenated waste (like this brominated indazole) with non-halogenated waste. Segregate the material into a dedicated "Solid Halogenated Organic Waste" container.
Labeling: Clearly label the container with the chemical name, CAS number (2090174-42-6), and the specific hazard warnings (Toxic, Irritant).
Storage: Store the waste container in a designated secondary containment tray within a ventilated flammable storage cabinet until EHS pickup.
Manifesting: Document the exact mass of the chemical disposed of on the laboratory's hazardous waste manifest to ensure strict compliance with EPA tracking requirements.
References
Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment Standard (29 CFR 1910.132). Retrieved from[Link]
National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington, DC: The National Academies Press. Retrieved from[Link]
Environmental Protection Agency (EPA). (n.d.). Identification and Listing of Hazardous Waste (40 CFR Part 261). Retrieved from[Link]
Request a Quote
Submit your inquiry and our team will follow up with pricing and lead-time details.
